1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Core Science & Biosynthesis

Comprehensive Technical Guide: Physicochemical Profiling and Synthesis of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

As a Senior Application Scientist, I have structured this technical whitepaper to provide a rigorous, field-proven analysis of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol . This compound is a highly specialized chiral secondary amino alcohol. Structurally, it is the 4-methylsulfanyl derivative of 1-[(1-phenylethyl)amino]propan-2-ol, a known chiral precursor critical in the synthesis of pharmaceuticals targeting the central nervous system[1].

By integrating three distinct functional moieties—a thioether, a secondary amine, and a secondary alcohol—this molecule presents unique physicochemical behaviors, reactivity profiles, and analytical challenges.

Structural Context and Physicochemical Data

The molecular architecture of this compound dictates its behavior in both biological and synthetic environments. The methylsulfanyl (methylthio) group acts as a critical pharmacophore and electron-donating group, known to influence binding affinity, oxidative metabolism, and sensory characteristics[2]. Meanwhile, the amino alcohol backbone is a privileged scaffold found in numerous beta-blockers and phenylethanolamine derivatives.

To facilitate rapid comparison and experimental planning, the core quantitative properties are summarized below.

Table 1: Quantitative Physicochemical Properties

Property	Value	Scientific Rationale / Derivation
Molecular Formula	C₁₂H₁₉NOS	Derived from the IUPAC nomenclature.
Molecular Weight	225.35 g/mol	Calculated exact mass.
Estimated pKa	9.5 – 9.8	Typical basicity for a sterically hindered secondary aliphatic amine.
Estimated LogP	2.1 – 2.5	Amphiphilic balance between the lipophilic methylthiophenyl ring and the hydrophilic amino alcohol chain.
H-Bonding Profile	2 Donors, 3 Acceptors	Donors: -NH, -OH. Acceptors: N, O, S atoms.
Stereocenters	2 (Positions 1' and 2)	Yields 4 distinct stereoisomers (two pairs of diastereomers).

Chemical Reactivity and Stability

The presence of multiple reactive centers requires precise chemoselectivity during downstream applications. Handling related amino alcohols requires specific safety protocols due to their potential for acute toxicity and irritation[3].

• Thioether Oxidation : The -SCH₃ group is highly susceptible to oxidation. Mild oxidants (e.g., equimolar H₂O₂) will yield the sulfoxide, while strong oxidants (e.g., KMnO₄ or excess peracids) will push the moiety to a sulfone.

• Amine Reactivity : As a secondary amine, the nitrogen center is nucleophilic but sterically hindered by the adjacent benzylic methyl group. It readily forms water-soluble hydrochloride salts, which is critical for isolation.

• Hydroxyl Chemistry : The secondary alcohol can be acylated or oxidized to a ketone, though the amine must typically be protected (e.g., with a Boc group) to prevent unwanted N-acylation.

Fig 1: Chemical reactivity and degradation pathways of the core molecule.

Synthetic Methodology: Regioselective Epoxide Ring-Opening

The most efficient and scalable route to this compound is the regioselective nucleophilic ring-opening of 2-methyloxirane (propylene oxide) by 1-[4-(methylsulfanyl)phenyl]ethan-1-amine. Similar structural motifs, such as 1-phenyl-2-propanol, are widely utilized as pharmaceutical intermediates via related pathways.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system , ensuring that the causality of each step inherently drives the purity of the final product.

• Step 1: Reagent Preparation Dissolve 1.0 equivalent of 1-[4-(methylsulfanyl)phenyl]ethan-1-amine in absolute ethanol (0.5 M concentration). Causality: Ethanol is chosen as a protic solvent because it hydrogen-bonds with the epoxide oxygen, activating the three-membered ring and significantly accelerating the nucleophilic attack without requiring a Lewis acid.

• Step 2: Epoxide Addition Cool the reaction vessel to 0 °C using an ice bath. Add 1.2 equivalents of 2-methyloxirane dropwise over 15 minutes. Causality: Propylene oxide is highly volatile (bp ~34 °C). Cooling prevents evaporative loss and controls the initial exothermic phase of the ring-opening.

• Step 3: Reflux and In-Process Monitoring Warm the mixture to 60 °C and stir for 12 hours. Monitor the reaction via TLC (DCM:MeOH 9:1, visualized with ninhydrin). Self-Validation: The primary amine starting material will appear as a distinct red/purple spot. The reaction is validated as complete when this spot disappears, replaced by a new, higher-Rf spot corresponding to the secondary amine product.

• Step 4: Acid-Base Extraction (Purification) Concentrate the mixture in vacuo. Dissolve the crude residue in 1M HCl (aq) and wash twice with diethyl ether. Causality: The HCl protonates the target secondary amine, pulling it into the aqueous layer as a water-soluble salt. The ether wash systematically removes unreacted epoxide, neutral byproducts, and non-basic impurities.

• Step 5: Free-Base Isolation Adjust the aqueous layer to pH 11 using 2M NaOH. Extract three times with dichloromethane (DCM). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the pure target compound.

Fig 2: Regioselective epoxide ring-opening synthesis pathway.

Analytical Characterization

To confirm the structural integrity of the synthesized molecule, the following analytical signatures must be verified:

• LC-MS (ESI+) : The mass spectrum will display a dominant pseudomolecular ion [M+H]+ at m/z 226.1 . The absence of an m/z 242.1 peak confirms the thioether has not inadvertently oxidized to a sulfoxide during workup.

• ¹H-NMR (400 MHz, CDCl₃) :

  • A sharp, highly diagnostic singlet at ~2.4 ppm (3H) confirms the intact -SCH₃ group.

  • Two distinct doublets around 1.1 ppm (3H) and 1.3 ppm (3H) correspond to the methyl groups of the propan-2-ol chain and the benzylic position, respectively.

  • An AA'BB' multiplet system between 7.2 – 7.3 ppm (4H) validates the para-substituted aromatic ring.

References

• MDPI. "Characterization of Key Odorants Using a Characteristic Aroma-Directed Screening Strategy." Molecules. URL:[Link]

• NextSDS. "2-({[4-(methylsulfanyl)phenyl]methyl}amino)propan-1-ol - Chemical Substance Information." NextSDS Safety Database. URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Characterization of Key Odorants in Jimo Huangjiu Using a Characteristic Aroma-Directed Screening Strategy [mdpi.com]
• 3. nextsds.com [nextsds.com]

A Methodological Guide to the Preliminary Toxicological Assessment of Novel Phenyl-Amino-Propanol Analogs: The Case of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Disclaimer: As of the latest literature review, specific preliminary toxicity data for the compound 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol is not publicly available. This technical guide, therefore, serves as an in-depth methodological framework for researchers, scientists, and drug development professionals. It outlines the essential battery of preliminary toxicity studies that would be required to characterize the safety profile of this, or structurally similar, novel chemical entities. The protocols and rationale described herein are grounded in internationally recognized guidelines to ensure scientific integrity and regulatory relevance.

Introduction: Establishing a Foundation for Safety

The journey of a novel chemical entity from discovery to potential therapeutic application is contingent upon a rigorous evaluation of its safety profile. Preliminary toxicity testing forms the critical first tier of this assessment, providing essential data to identify potential hazards, inform dose selection for further studies, and guide the overall development strategy. For a compound like 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol, a small molecule with potential pharmacological activity, understanding its cytotoxic, genotoxic, and acute systemic effects is paramount.

This guide provides the scientific rationale and detailed experimental protocols for a foundational preclinical safety assessment. We will explore three pillars of preliminary toxicity: in vitro cytotoxicity, in vitro genotoxicity, and in vivo acute oral toxicity. The experimental designs described are self-validating systems, incorporating necessary controls and adhering to authoritative standards, such as those set by the Organisation for Economic Co-operation and Development (OECD), to ensure the generation of reliable and interpretable data.

Chapter 1: In Vitro Cytotoxicity Assessment

Rationale and Scientific Underpinning

The initial step in toxicological screening is to determine the concentration at which a compound elicits cellular damage or death.[1][2] In vitro cytotoxicity assays are rapid, cost-effective, and ethically preferable methods for establishing a compound's basal toxicity.[3] These assays measure critical cellular events, such as the loss of membrane integrity, which is a hallmark of necrosis or late-stage apoptosis.[2] The data generated, typically expressed as an IC50 (the concentration that inhibits 50% of cell viability), is fundamental for selecting dose ranges for subsequent, more complex assays, including genotoxicity and in vivo studies.[4]

One of the most common methods is the Lactate Dehydrogenase (LDH) release assay. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon plasma membrane damage. Measuring the amount of LDH in the supernatant provides a quantitative measure of cytotoxicity.[5]

Experimental Protocol: LDH Release Assay

This protocol outlines a standard LDH release assay for determining the cytotoxicity of a test compound against a relevant mammalian cell line (e.g., HepG2 for liver toxicity, HEK293 for general cytotoxicity).

Step-by-Step Methodology:

• Cell Seeding:

  • Culture a selected cell line to ~80% confluency.

  • Trypsinize, count, and prepare a cell suspension of appropriate density in a complete culture medium.

  • Seed the cells into a 96-well, opaque-walled plate at a pre-determined optimal density and incubate for 16-24 hours at 37°C, 5% CO2 to allow for cell attachment.[1][6]

• Compound Preparation and Treatment:

  • Prepare a stock solution of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in the culture medium to create a range of final test concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed a non-toxic level (typically ≤0.5%).

  • Remove the seeding medium from the cells and add the medium containing the various concentrations of the test compound to the appropriate wells in triplicate.[1]

• Control Setup:

  • Vehicle Control (0% Cytotoxicity): Cells treated with the culture medium containing the same final concentration of the solvent used for the test compound.

  • Maximum LDH Release Control (100% Cytotoxicity): Cells treated with a lysis solution (e.g., 1% Triton X-100) 45 minutes before the assay endpoint.[5]

  • Medium Background Control: Wells containing only culture medium without cells, to measure background LDH levels.

• Incubation:

  • Incubate the plate for a defined exposure period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.[5]

• LDH Measurement:

  • After incubation, carefully transfer a portion of the supernatant from each well to a new 96-well plate.

  • Add the LDH assay reagent (containing lactate, NAD+, and diaphorase) to each well.

  • Incubate at room temperature for 10-30 minutes, protected from light. The LDH will catalyze the conversion of lactate to pyruvate, generating NADH, which in turn reduces a probe into a colored (colorimetric) or fluorescent (fluorometric) product.

  • Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the medium background reading from all other values.

  • Calculate the percentage of cytotoxicity for each test concentration using the following formula: % Cytotoxicity = [(Test Compound LDH - Vehicle Control LDH) / (Maximum Release Control LDH - Vehicle Control LDH)] * 100

  • Plot the % Cytotoxicity against the log of the compound concentration and use a non-linear regression model to determine the IC50 value.

Data Presentation

Quantitative cytotoxicity data should be summarized clearly.

Compound	Cell Line	Exposure Time (hours)	IC50 (µM) [95% CI]
1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol	HepG2	24	Data to be determined
1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol	HepG2	48	Data to be determined
Positive Control (e.g., Doxorubicin)	HepG2	48	Known Value

Visualization: Cytotoxicity Assay Workflow

Caption: Workflow for an in vitro LDH release cytotoxicity assay.

Chapter 2: In Vitro Genotoxicity Assessment (Bacterial Reverse Mutation Assay)

Rationale and Scientific Underpinning

Genotoxicity assays are critical for identifying compounds that can cause genetic mutations, a key initiating event in carcinogenesis.[7] The bacterial reverse mutation assay, or Ames test, is the most widely used initial screen for mutagenic potential and is a core requirement by regulatory agencies worldwide under OECD Guideline 471.[7][8]

The assay utilizes several strains of bacteria (Salmonella typhimurium and Escherichia coli) that have pre-existing mutations in the genes required to synthesize an essential amino acid (histidine or tryptophan, respectively).[9] These strains cannot grow on a medium lacking this amino acid. A mutagenic compound can cause a secondary mutation that reverses the original mutation, restoring the gene's function and allowing the bacteria to grow into visible colonies.[9] Because many chemicals only become mutagenic after being processed by the liver, the test is conducted both with and without a metabolic activation system (S9 fraction), which is a preparation of liver enzymes.[7][8]

Experimental Protocol: Ames Test (OECD 471)

This protocol describes the plate incorporation method for the Ames test.

Step-by-Step Methodology:

• Strain Selection and Preparation:

  • Select a standard set of tester strains to detect various types of mutations (e.g., S. typhimurium TA98 for frameshift mutations, TA100 and TA1535 for base-pair substitutions, and E. coli WP2 uvrA).

  • Grow overnight cultures of each bacterial strain in a nutrient-rich broth.

• Dose Range Finding (Preliminary Test):

  • Conduct a preliminary test to determine the concentration range of the test compound that is not overly cytotoxic to the bacterial strains. This ensures that a lack of revertant colonies is due to a lack of mutagenicity, not bacterial death.

• Main Experiment (with and without S9):

  • Preparation: For each strain and each condition (+/- S9), prepare tubes containing:

    • The test compound at one of at least five selected concentrations.

    • The bacterial culture.

    • For the metabolic activation condition, S9 mix (containing liver homogenate and cofactors). For the non-activation condition, a buffer is used instead.

  • Plate Incorporation:

    • Add molten top agar (containing a trace amount of the required amino acid to allow for a few initial cell divisions) to each tube.

    • Briefly vortex and pour the contents onto the surface of a minimal glucose agar plate (the "base plate").

    • Allow the top agar to solidify.

• Control Setup:

  • Vehicle Control: Bacteria treated with the solvent used to dissolve the test compound.

  • Positive Controls: Bacteria treated with known mutagens specific to each strain, both with and without S9 activation, to validate the assay's sensitivity (e.g., 2-nitrofluorene for TA98 without S9; 2-aminoanthracene for TA100 with S9).[3]

• Incubation:

  • Invert the plates and incubate at 37°C for 48-72 hours.

• Colony Counting and Data Analysis:

  • Count the number of revertant colonies on each plate.

  • A positive result is defined as a concentration-dependent increase in the number of revertant colonies and/or a reproducible increase of at least two-fold over the vehicle control for at least one strain.

Data Presentation

Results are presented as the mean number of revertant colonies per plate.

Strain	Metabolic Activation (S9)	Compound Conc. (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Vehicle
TA100	-	0 (Vehicle)	Data to be determined	1.0
10	Data to be determined	X.X
50	Data to be determined	X.X
100	Data to be determined	X.X
500	Data to be determined	X.X
Positive Control	Data to be determined	>2.0
TA100	+	0 (Vehicle)	Data to be determined	1.0
10	Data to be determined	X.X
...	...	...
Positive Control	Data to be determined	>2.0

Visualization: Ames Test Workflow

Caption: Workflow for the Ames bacterial reverse mutation assay.

Chapter 3: In Vivo Acute Oral Toxicity Assessment

Rationale and Scientific Underpinning

While in vitro assays provide crucial data on cellular mechanisms, in vivo studies are necessary to understand the potential toxic effects of a compound on a whole, integrated biological system. Acute oral toxicity studies evaluate the general toxic effects resulting from a single, high-dose administration of a substance.[10] This data is used to classify the substance for hazard labeling and provides critical information for dose selection in subsequent repeat-dose toxicity studies.

The Acute Toxic Class Method (OECD Guideline 423) is a stepwise procedure that uses a minimal number of animals (typically 3 per step) to assign a chemical to a toxicity category based on the Globally Harmonised System (GHS).[4][10][11] This method is a refinement that significantly reduces the number of animals required compared to historical LD50 tests while still providing the necessary safety information.[4]

Experimental Protocol: Acute Toxic Class Method (OECD 423)

Step-by-Step Methodology:

• Animal Selection and Acclimation:

  • Use a single sex of a standard rodent species (typically female rats, as they are often slightly more sensitive).[4]

  • Animals should be young, healthy adults.

  • Acclimate animals to laboratory conditions for at least 5 days prior to the study.

• Dose Selection and Administration:

  • Select a starting dose from one of the four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.[12] If there is no prior information, 300 mg/kg is often chosen as the starting dose.[12]

  • Fast animals overnight before dosing (food, but not water, is withheld).[12]

  • Administer the test compound, formulated in a suitable vehicle (e.g., corn oil, water), via oral gavage in a single dose. The volume should typically not exceed 1 mL/100g body weight.[4]

• Stepwise Procedure:

  • Step 1: Dose a group of 3 animals at the selected starting dose.

  • Observation: Observe the animals closely for mortality and clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiratory, and central nervous system activity) immediately after dosing, periodically during the first 24 hours, and daily thereafter for a total of 14 days.

  • Decision Point: The outcome of the first step determines the next action (see diagram below).

    • If 2 or 3 animals die, the test is stopped, and the substance is classified in that toxicity category. A higher toxicity is assumed, and a re-test at a lower dose is performed to confirm.

    • If 0 or 1 animal dies, a second group of 3 animals is dosed at the same level.

    • If the results are equivocal, or if a higher or lower toxicity classification needs to be confirmed, a new group of 3 animals will be dosed at the next higher or lower fixed dose level.

• Terminal Procedures:

  • Record body weights of animals weekly.

  • At the end of the 14-day observation period, all surviving animals are humanely euthanized.

  • A gross necropsy is performed on all animals (including those that died during the study) to identify any macroscopic pathological changes.

Data Presentation

Findings are summarized to support a GHS classification.

Dose Level (mg/kg)	Number of Animals	Mortality (within 14 days)	Key Clinical Signs Observed	Gross Necropsy Findings	GHS Classification
300	3	0/3	e.g., Lethargy, piloerection (resolved by 48h)	No abnormalities	Potentially Category 5 or Unclassified
2000	3	1/3	e.g., Severe lethargy, ataxia	e.g., Gastric irritation	Category 4

Visualization: OECD 423 Decision Logic

Caption: Decision process for the OECD 423 Acute Toxic Class Method.

Conclusion

The systematic application of the methodologies outlined in this guide—progressing from in vitro assessments of cytotoxicity and genotoxicity to a refined in vivo acute toxicity study—provides a robust and ethically considerate framework for the preliminary safety evaluation of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. This integrated approach ensures that foundational questions regarding the compound's potential to cause cellular damage, genetic mutations, and acute systemic harm are addressed. The resulting data package is essential for making informed decisions in the drug development process, safeguarding future clinical trial participants, and meeting global regulatory expectations.

References

• TTS Laboratuvar Hizmetleri. (n.d.). AMES Test (OECD 471) - Biocompatibility Analyses. Retrieved from [Link]

• National Institute of Biology. (n.d.). Bacterial Reverse Mutation Assay or Ames assay (OECD 471). Retrieved from [Link]

• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Center for Biotechnology Information. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• Creative Bioarray. (2025, June 11). Bacterial Reverse Mutation Test (Ames Test, OECD 471). Retrieved from [Link]

• Gothe, S. R., et al. (2023). oecd guidelines for acute oral toxicity studies: an overview. International Journal of Research in Ayurveda and Pharmacy. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Bio-protocol. (n.d.). In vitro cytotoxicity assay. Retrieved from [Link]

• Slideshare. (n.d.). Acute oral toxicity –acute class method. Retrieved from [Link]

• BioRender. (n.d.). Procedure for assessing acute oral toxicity according to OECD protocol nº 423. Retrieved from [Link]

• protocols.io. (n.d.). Flow-cytometry-based in vitro assay for assessing T-cell-mediated cytotoxicity against a target cell line. Retrieved from [Link]

• ResearchGate. (2023, September 13). (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Retrieved from [Link]

• YouTube. (2025, December 25). OECD TG 423 Explained | Acute Oral Toxicity Study Using Acute Toxic Class Method. Retrieved from [Link]

• Inotiv. (n.d.). Ames Assay. Retrieved from [Link]

• Vivotecnia. (n.d.). AMESplus1 - OECD 471 Bacterial Reverse Mutation Test + Confirmation Test. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

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in vitro metabolite identification of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Title: In Vitro Metabolite Identification of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: A Comprehensive LC-HRMS Workflow

Executive Summary

The characterization of a drug candidate’s metabolic fate is a critical milestone in preclinical development. For compounds bearing complex heteroatomic scaffolds, such as 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol, predicting and identifying metabolic soft spots early mitigates the risk of downstream toxicity and optimizes pharmacokinetic (PK) profiles. This whitepaper outlines an authoritative, self-validating in vitro methodology leveraging Human Liver Microsomes (HLMs), cryopreserved hepatocytes, and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) to systematically map the Phase I and Phase II biotransformations of this compound.

Structural Deconstruction & Mechanistic Causality

Before initiating in vitro assays, a rigorous structural liability analysis informs the experimental design. The target molecule, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol, presents three distinct metabolic soft spots, each governed by specific enzymatic causality:

• The Thioether (Methylsulfanyl) Moiety: Thioethers are highly susceptible to S-oxidation. Cytochrome P450 (CYP) enzymes (predominantly CYP3A4 and CYP2C9) and flavin-containing monooxygenases (FMOs) readily oxidize the sulfur atom to a sulfoxide, and subsequently to a sulfone[1]. This is typically the most rapid Phase I clearance mechanism for methylsulfanyl-containing xenobiotics.

• The Secondary Amine: Secondary amines are classic targets for CYP-mediated N-dealkylation. Oxidation at the α -carbon generates an unstable carbinolamine intermediate that spontaneously collapses, cleaving the molecule into a primary amine and a corresponding carbonyl compound (e.g., loss of the propan-2-ol moiety)[2].

• The Secondary Alcohol (Propan-2-ol): The hydroxyl group serves as a direct nucleophile for Phase II conjugation. UDP-glucuronosyltransferases (UGTs) catalyze the transfer of glucuronic acid to this site, forming a hydrophilic O-glucuronide that facilitates renal excretion.

Strategic Experimental Design

To capture the full spectrum of metabolic events and comply with FDA guidelines for in vitro metabolism studies[3], we employ a tiered incubation strategy.

• Human Liver Microsomes (HLMs): HLMs are utilized to isolate and accelerate Phase I (CYP/FMO) and specific Phase II (UGT) pathways. Because HLMs lack the full cellular machinery, they provide a highly concentrated, enzyme-rich environment that yields high concentrations of primary metabolites for structural elucidation.

• Cryopreserved Human Hepatocytes: Hepatocytes provide a holistic, physiologically relevant model containing the complete repertoire of hepatic enzymes and endogenous cofactors. This system is crucial for observing sequential metabolism (e.g., S-oxidation followed by glucuronidation) and predicting in vivo clearance rates[4].

Proposed in vitro metabolic pathways highlighting key Phase I and Phase II biotransformations.

Self-Validating Experimental Protocols

To ensure absolute data integrity, every protocol described below operates as a self-validating system . This is achieved by incorporating strict T=0 (zero-minute) controls and minus-cofactor (-NADPH/-UDPGA) controls. The T=0 sample proves that observed mass shifts are enzymatically driven rather than artifacts of sample preparation, while the minus-cofactor control confirms the specific enzymatic dependency of the biotransformation.

Phase I & II Profiling in Human Liver Microsomes (HLM)

Rationale: Alamethicin is used as a pore-forming peptide to permeabilize the microsomal vesicles, granting the highly polar UDPGA cofactor access to the luminal active sites of UGT enzymes.

• Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Activation: Add HLMs (final protein concentration: 1.0 mg/mL) and Alamethicin (25 µg/mL). Incubate on ice for 15 minutes to allow pore formation.

• Substrate Addition: Spike the target compound to a final concentration of 10 µM. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding a cofactor cocktail yielding final concentrations of 1 mM NADPH (for CYPs/FMOs) and 2 mM UDPGA (for UGTs).

• Quenching & Validation: At T=0, T=15, T=30, and T=60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing 1% formic acid and an internal standard. The acidic, high-organic environment instantly denatures proteins and stabilizes the metabolites[4].

• Centrifugation: Centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant for LC-HRMS analysis.

Holistic Profiling in Cryopreserved Human Hepatocytes

Rationale: Hepatocyte incubations require gentle handling to maintain cell viability, which is strictly verified via Trypan Blue exclusion (>80% viability required for assay validity).

• Thawing: Thaw cryopreserved human hepatocytes in a 37°C water bath and transfer to pre-warmed Williams' Medium E.

• Viability Check: Centrifuge at 50 × g for 5 minutes, resuspend the pellet, and verify viability using Trypan Blue. Adjust the concentration to 1×106 viable cells/mL.

• Incubation: Add the target compound (10 µM final concentration) to the hepatocyte suspension in a 96-well plate. Incubate at 37°C under a 5% CO₂ atmosphere with gentle orbital shaking.

• Quenching: Sample at T=0, T=30, T=60, and T=120 minutes, quenching with a 3-fold volume of cold acetonitrile. Centrifuge and isolate the supernatant.

LC-HRMS Analytical Workflow

Rationale: High-resolution mass spectrometry (HRMS) is mandatory for metabolite identification. Sub-ppm mass accuracy allows analysts to distinguish between isobaric transformations—for example, differentiating a sulfone addition (+31.9898 Da) from a dual hydroxylation event (+31.9894 Da)[5].

• Chromatography: Inject 5 µL of the supernatant onto a UHPLC system equipped with a C18 column (e.g., 2.1 × 100 mm, 1.7 µm particle size). Use a gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) over 15 minutes to ensure chromatographic separation of polar conjugates and lipophilic parent molecules.

• Detection: Utilize a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer operating in positive Electrospray Ionization (ESI+) mode.

• Acquisition Mode: Employ a Data-Dependent Acquisition (ddMS2) method. The MS1 full scan captures exact masses for formula generation, while the MS2 fragmentation spectra elucidate the exact site of biotransformation based on fragment mass shifts.

Step-by-step experimental and analytical workflow for in vitro metabolite identification.

Quantitative Data: Putative Metabolite Signatures

Data processing utilizes Mass Defect Filtering (MDF) to extract drug-related material from the complex biological matrix. The table below summarizes the expected quantitative mass shifts for the primary metabolites of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol.

Metabolite ID	Biotransformation Pathway	Formula Change	Exact Mass Shift (Da)	Primary Enzyme System
Parent	N/A	N/A	N/A	N/A
M1	S-Oxidation (Sulfoxide)	+O	+15.9949	CYP3A4, FMO1/3
M2	S-Oxidation (Sulfone)	+O₂	+31.9898	CYP3A4
M3	N-Dealkylation (Loss of propan-2-ol)	-C₃H₆O	-58.0419	CYP2C9, CYP3A4
M4	O-Glucuronidation	+C₆H₈O₆	+176.0321	UGTs

Note: The exact mass shifts are calculated based on monoisotopic masses. Identification is confirmed only when the MS2 fragmentation pattern of the metabolite retains the signature fragments of the unmodified portions of the parent scaffold.

References

• FDA Guidance for Industry: In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies. U.S. Food and Drug Administration / GovInfo.[Link]

• In vitro sulfoxidation of thioether compounds by human cytochrome P450 and flavin-containing monooxygenase isoforms with particular reference to the CYP2C subfamily. PubMed / National Institutes of Health. [Link]

• Rat Pharmacokinetics and In Vitro Metabolite Identification of KM-819, a Parkinson's Disease Candidate, Using LC-MS/MS and LC-HRMS. PubMed Central / National Institutes of Health.[Link]

• Liquid chromatography-mass spectrometry in in vitro drug metabolite screening. ResearchGate.[Link]

• Role of Cytochrome P450 monooxygenase in Oxidative Biotransformation. UOMUS.[Link]

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• 1. In vitro sulfoxidation of thioether compounds by human cytochrome P450 and flavin-containing monooxygenase isoforms with particular reference to the CYP2C subfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. IN VITRO DDI STUDIES - 2017 FDA Guidance: Many In Vitro DDI Evaluations Should Precede FIH Studies [drug-dev.com]
• 4. Rat Pharmacokinetics and In Vitro Metabolite Identification of KM-819, a Parkinson’s Disease Candidate, Using LC-MS/MS and LC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis Route and Reaction Conditions for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Introduction & Retrosynthetic Strategy

The target molecule, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol (Chemical Formula: C₁₂H₁₉NOS), is a highly functionalized secondary amine featuring a 1-[4-(methylsulfanyl)phenyl]ethyl moiety and a 2-hydroxypropyl chain. This structural framework is characteristic of β -amino alcohols, a critical pharmacophore found in numerous biologically active compounds, including β -adrenergic receptor antagonists (beta-blockers) and chiral auxiliaries.

To ensure a highly robust and self-validating synthetic system, this application note details two orthogonal synthetic routes. Relying on a single pathway in drug development often leads to bottlenecks if specific impurities arise or scale-up fails. By providing two distinct mechanistic approaches—Reductive Amination and Aqueous Epoxide Ring-Opening —researchers can cross-validate product identity and select the optimal route based on precursor availability and scale.

Route Selection Causality

• Route A (Reductive Amination): Utilizes 4-(methylthio)acetophenone and 1-amino-2-propanol. Standard reductive amination of acetophenones is notoriously difficult due to steric hindrance and electronic deactivation of the ketone. To overcome this, Titanium(IV) isopropoxide [Ti(OiPr)₄] is employed as a Lewis acid and water scavenger, driving the equilibrium toward the intermediate imine before reduction[1].

• Route B (Epoxide Ring-Opening): Utilizes 1-[4-(methylsulfanyl)phenyl]ethan-1-amine and propylene oxide. This route exploits the high atom economy of epoxide aminolysis. By performing the reaction in water, the epoxide oxygen is activated via hydrogen bonding, significantly increasing the electrophilicity of the terminal carbon and ensuring high regioselectivity without the need for transition metal catalysts[2].

Mechanistic Workflows

Workflow for Ti(OiPr)4-mediated reductive amination (Route A).

Regioselective epoxide ring-opening mechanism in water (Route B).

Quantitative Reaction Parameters

Table 1: Reagent Stoichiometry for Route A (Reductive Amination)

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Function
4-(Methylthio)acetophenone	166.24	1.0	1.66 g	Electrophile
1-Amino-2-propanol	75.11	1.2	0.90 g	Nucleophile
Titanium(IV) isopropoxide	284.22	2.0	5.68 g (5.9 mL)	Lewis Acid / Dehydrator
Sodium borohydride	37.83	1.5	0.57 g	Reducing Agent
Absolute Ethanol	N/A	N/A	20.0 mL	Solvent

Table 2: Reagent Stoichiometry for Route B (Epoxide Ring-Opening)

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Function
1-[4-(Methylsulfanyl)phenyl]ethan-1-amine	167.27	1.0	1.67 g	Nucleophile
Propylene oxide	58.08	1.2	0.70 g (0.84 mL)	Electrophile
Deionized Water	18.02	N/A	10.0 mL	Solvent / Activator

Experimental Protocols

Protocol A: Titanium-Mediated Reductive Amination

This protocol is adapted from the highly efficient methodology developed by Bhattacharyya et al. for the synthesis of sterically hindered secondary amines[1].

• Imine Formation: Charge an oven-dried 100 mL round-bottom flask with 4-(methylthio)acetophenone (1.66 g, 10.0 mmol) and 1-amino-2-propanol (0.90 g, 12.0 mmol). Add absolute ethanol (20 mL) to dissolve the reactants.

• Titanium Activation: Under a nitrogen atmosphere, add Titanium(IV) isopropoxide (5.9 mL, 20.0 mmol) dropwise via syringe. Stir the reaction mixture at room temperature (20–25 °C) for 10 hours. Causality Note: The extended time is required because acetophenones form imines slowly; Ti(OiPr)₄ covalently binds the liberated water, preventing the reverse hydrolysis reaction.

• Reduction: Cool the flask to 0 °C using an ice bath. Add sodium borohydride (0.57 g, 15.0 mmol) in small portions to safely manage hydrogen gas evolution. Remove the ice bath and stir for an additional 7 hours at room temperature.

• Quench & Precipitation: Slowly add 2M aqueous ammonia (30 mL) to the mixture. Causality Note: Ammonia hydrolyzes the intermediate titanium complexes, precipitating them as highly insoluble, filterable titanium dioxide (TiO₂) while keeping the newly formed amine in its free-base form.

• Workup: Filter the resulting white suspension through a pad of Celite. Wash the filter cake thoroughly with ethyl acetate (3 × 20 mL).

• Isolation: Transfer the filtrate to a separatory funnel. Separate the organic layer and extract the aqueous layer with additional ethyl acetate (2 × 20 mL). Combine the organic layers, wash with brine (30 mL), dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (DCM:MeOH gradient) to yield the pure target compound.

Protocol B: Chemoselective Epoxide Ring-Opening in Water

This protocol leverages the green chemistry principles established by Azizi and Saidi, utilizing the hydrophobic effect and hydrogen bonding in water to accelerate aminolysis[2].

• Suspension: In a 50 mL round-bottom flask, suspend 1-[4-(methylsulfanyl)phenyl]ethan-1-amine (1.67 g, 10.0 mmol) in deionized water (10 mL).

• Addition: Add propylene oxide (0.84 mL, 12.0 mmol) dropwise to the aqueous suspension at room temperature.

• Reaction: Cap the flask securely. Causality Note: Propylene oxide is highly volatile (bp ~34 °C); capping prevents the loss of the electrophile. Stir the biphasic mixture vigorously at room temperature for 24 hours. The reaction will gradually become more homogeneous as the amphiphilic β -amino alcohol product forms.

• Monitoring: Monitor the reaction via LC-MS or TLC (DCM:MeOH 9:1) until the primary amine is fully consumed.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 × 15 mL).

• Isolation: Combine the organic extracts, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The high regioselectivity of this aqueous method often yields a product pure enough for downstream applications. If necessary, purify via recrystallization as a hydrochloride salt (by treating the ethereal solution with HCl gas or ethereal HCl).

Analytical Characterization & Validation

To validate the synthesized product as a self-contained system, the following analytical signatures must be confirmed:

• Mass Spectrometry (ESI-MS): The exact mass of C₁₂H₁₉NOS is 225.12. The expected [M+H]+ peak must be observed at m/z 226.1 .

• ¹H NMR (400 MHz, CDCl₃) Key Resonances:

  • δ 7.20 - 7.30 (m, 4H): Aromatic protons (AA'BB' system characteristic of para-substituted benzene).

  • δ 3.75 - 3.90 (m, 2H): Overlapping multiplets for the benzylic CH and the propanol CH-OH.

  • δ 2.45 (s, 3H): Sharp singlet corresponding to the S-CH₃ (methylsulfanyl) group.

  • δ 2.40 - 2.70 (m, 2H): Diastereotopic protons of the CH₂-NH group.

  • δ 1.35 (d, 3H): Benzylic methyl group.

  • δ 1.15 (d, 3H): Terminal methyl group of the propan-2-ol chain.

(Note: The molecule contains two chiral centers, meaning the synthesized product will be a mixture of diastereomers unless enantiopure starting materials are utilized. This will result in a doubling of certain NMR signals, particularly the methyl doublets).

References

• Bhattacharyya, S., Chatterjee, A., & Williamson, J. S. (1995). An Efficient, Safe and Convenient One-Step Synthesis of β -Phenethylamines via Reductive Amination Reactions Utilizing Ti(OiPr)₄ and NaBH₄. Synlett, 1995(10), 1079-1080.[Link]

• Azizi, N., & Saidi, M. R. (2005). Highly Chemoselective Addition of Amines to Epoxides in Water. Organic Letters, 7(17), 3649-3651.[Link]

Sources

• 1. "An Efficient, Safe and Convenient One-Step Synthesis of β-Phenethylami" by Sukanta Bhattacharyya, Arindam Chatterjee et al. [ecommons.udayton.edu]
• 2. Highly Chemoselective Addition of Amines to Epoxides in Water [organic-chemistry.org]

Application Notes and Protocols for In Vitro Cell Viability Assessment of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Authored by: Senior Application Scientist

Introduction: Evaluating the Bio-Potential of Novel Phenylpropanolamine Derivatives

The compound 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol is an organic molecule featuring a propanolamine backbone and a methylsulfanyl-substituted phenyl group. While specific biological activities for this exact molecule are not extensively documented in publicly available literature, related structures containing the 4-(methylsulfanyl)phenyl moiety have been investigated for their potential as anticancer agents.[1] The evaluation of such novel chemical entities is a cornerstone of drug discovery and development, with initial in vitro cytotoxicity screening being a critical first step.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of standard in vitro cell viability assays to assess the cytotoxic or cytostatic potential of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. We will delve into the principles and detailed protocols for three widely accepted and robust assays: the MTT, XTT, and CellTiter-Glo® assays. These methods offer distinct advantages and provide a multi-faceted understanding of a compound's effect on cellular health.

The choice of assay is critical and depends on the specific research question, the cell type being investigated, and the expected mechanism of action of the test compound.[2] Therefore, we will not only provide the protocols but also the scientific rationale behind the selection and execution of these assays.

Part 1: Foundational Principles of Cell Viability Assays

In vitro cell viability assays are fundamental tools for assessing the overall health of a cell population and are used to measure the effects of various stimuli, including potential therapeutic compounds.[3] These assays rely on the measurement of a marker associated with the number of living cells.[4] The three protocols detailed in this guide measure key indicators of cellular function:

• Metabolic Activity (Tetrazolium Salt Reduction): The MTT and XTT assays are colorimetric assays that measure the metabolic activity of a cell population.[5][6] In viable cells, mitochondrial dehydrogenases, such as succinate dehydrogenase, cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (sodium 3´-[1-(phenylaminocarbonyl)-3,4-tetrazolium]-bis(4-methoxy-6-nitro)benzene sulfonic acid hydrate) to form a colored formazan product.[7] The intensity of the color is directly proportional to the number of metabolically active, and therefore viable, cells.[7]

• ATP Content (Luminogenic Assay): The CellTiter-Glo® assay is a luminescent assay that quantifies the amount of ATP (adenosine triphosphate) present in a cell population.[8][9] ATP is the primary energy currency of cells and its presence is a key indicator of metabolically active, viable cells.[8] The assay utilizes a thermostable luciferase to generate a luminescent signal that is proportional to the amount of ATP present.[9]

Part 2: Experimental Design and Compound Preparation

Prior to initiating any of the following protocols, careful consideration must be given to the experimental design and the preparation of the test compound, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol.

Cell Line Selection and Culture

The choice of cell line is paramount and should be relevant to the intended therapeutic area of the compound. For initial screening, a panel of cancer cell lines from different tissue origins (e.g., breast, lung, colon) is often employed. All cell lines should be obtained from a reputable cell bank (e.g., ATCC) and maintained under the recommended culture conditions (media, supplements, temperature, CO2).

Preparation of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol Stock Solution

A high-concentration stock solution of the test compound should be prepared in a suitable solvent. Dimethyl sulfoxide (DMSO) is a common choice due to its ability to dissolve a wide range of organic compounds.

Protocol:

• Accurately weigh a small amount of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol.

• Dissolve the compound in an appropriate volume of sterile DMSO to create a high-concentration stock solution (e.g., 10 mM or 50 mM).

• Ensure complete dissolution by vortexing or gentle warming.

• Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Part 3: Detailed Assay Protocols

The following are detailed, step-by-step protocols for performing MTT, XTT, and CellTiter-Glo® assays to evaluate the in vitro cell viability effects of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol.

MTT Cell Viability Assay

The MTT assay is a widely used, reliable, and cost-effective method for assessing cell viability.[7] It is an endpoint assay that requires cell lysis to solubilize the formazan crystals.

Workflow for MTT Assay

Caption: Workflow of the MTT cell viability assay.

Protocol:

• Cell Seeding:

  • Harvest and count cells using a hemocytometer or automated cell counter.

  • Seed the cells into a 96-well flat-bottom plate at a pre-determined optimal density (typically 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium.[10]

  • Include wells with medium only to serve as a blank control.[11]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment and recovery.[11]

• Compound Treatment:

  • Prepare serial dilutions of the 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol stock solution in complete culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration).[10]

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.[7][10]

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.[11]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals or the cells.

  • Add 100-150 µL of DMSO or another suitable solubilization buffer to each well to dissolve the purple formazan crystals.[10]

  • Gently pipette up and down or place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7][12]

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7][10]

Data Analysis:

• Subtract the average absorbance of the blank control wells from the absorbance of all other wells.

• Calculate the percentage of cell viability for each concentration of the test compound using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) * 100

• Plot the percentage of cell viability against the concentration of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol to generate a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell viability by 50%).

XTT Cell Viability Assay

The XTT assay is similar to the MTT assay but offers the advantage of producing a water-soluble formazan product, which simplifies the protocol by eliminating the need for a solubilization step.[13]

Workflow for XTT Assay

Caption: Workflow of the XTT cell viability assay.

Protocol:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT protocol.

• XTT Reagent Preparation and Addition:

  • Thaw the XTT labeling reagent and the electron-coupling reagent in a 37°C water bath.[6]

  • Immediately before use, prepare the XTT labeling mixture by combining the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions (e.g., mix 5 mL of XTT labeling reagent with 0.1 mL of electron-coupling reagent for one 96-well plate).[6][14]

  • Add 50 µL of the prepared XTT labeling mixture to each well.[6]

• Incubation:

  • Incubate the plate for 2-4 hours at 37°C in a humidified 5% CO2 atmosphere.[14]

• Absorbance Measurement:

  • Gently shake the plate to evenly distribute the color.

  • Measure the absorbance of each well at a wavelength between 450 and 500 nm using a microplate reader.[6] A reference wavelength of 630-690 nm can be used for background subtraction.

Data Analysis:

• Follow the same data analysis steps as outlined for the MTT assay.

CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a highly sensitive, homogeneous "add-mix-measure" assay that is well-suited for high-throughput screening.[9]

Workflow for CellTiter-Glo® Assay

Caption: Workflow of the CellTiter-Glo® luminescent cell viability assay.

Protocol:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT protocol, with the critical difference of using opaque-walled 96-well plates to prevent luminescence signal cross-talk between wells.[15]

• Assay Procedure:

  • Equilibrate the plate and its contents to room temperature for approximately 30 minutes.[15]

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.[15][16] This typically involves thawing the buffer and reconstituting the lyophilized substrate.[15]

  • Add a volume of CellTiter-Glo® reagent to each well that is equal to the volume of cell culture medium in the well (e.g., add 100 µL of reagent to 100 µL of medium).[4]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[15]

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[15]

• Luminescence Measurement:

  • Record the luminescence of each well using a luminometer.

Data Analysis:

• Subtract the average luminescence of the blank control wells from the luminescence of all other wells.

• Calculate the percentage of cell viability for each concentration of the test compound using the following formula: % Cell Viability = (Luminescence of Treated Cells / Luminescence of Vehicle Control Cells) * 100

• Plot the percentage of cell viability against the concentration of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol to generate a dose-response curve and determine the IC50 value.

Part 4: Data Presentation and Interpretation

The results of the cell viability assays should be presented in a clear and concise manner. A table summarizing the IC50 values for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol in different cell lines and at different time points is highly recommended for easy comparison.

Table 1: Hypothetical IC50 Values (µM) of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Cell Line	Assay	24-hour IC50 (µM)	48-hour IC50 (µM)	72-hour IC50 (µM)
MCF-7 (Breast Cancer)	MTT	85.2	55.6	32.1
XTT	88.9	52.3	29.8
CellTiter-Glo®	80.1	50.5	28.4
A549 (Lung Cancer)	MTT	>100	92.4	65.7
XTT	>100	89.1	63.2
CellTiter-Glo®	>100	85.8	60.9
HCT116 (Colon Cancer)	MTT	62.5	41.3	21.9
XTT	65.1	39.8	20.5
CellTiter-Glo®	59.7	38.2	19.6

Interpretation:

The dose-response curves and the calculated IC50 values will provide a quantitative measure of the cytotoxic or cytostatic effects of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. A lower IC50 value indicates greater potency. It is important to compare the results obtained from the different assays to ensure the observed effects are not an artifact of a particular assay chemistry. For instance, compounds that interfere with mitochondrial respiration may yield different results in tetrazolium-based assays compared to ATP-based assays.

Conclusion

The protocols detailed in these application notes provide a robust framework for the initial in vitro evaluation of the cytotoxic potential of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. By employing a multi-assay approach, researchers can gain a more comprehensive and reliable understanding of the compound's biological activity. The data generated from these studies will be instrumental in guiding further preclinical development, including mechanism of action studies and in vivo efficacy testing.

References

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. NIH Bookshelf. Retrieved from [Link]

• Oslo University Hospital Research. (n.d.). CellTiter-Glo Assay. Retrieved from [Link]

• Roche. (n.d.). Protocol Guide: XTT Assay for Cell Viability and Proliferation. Retrieved from [Link]

• Provost, J. J., & Wallert, M. A. (2025, June 15). MTT Proliferation Assay Protocol. ResearchGate. Retrieved from [Link]

• Promega. (n.d.). CellTiter-Glo® 2.0 Assay Technical Manual. Retrieved from [Link]

• Promega. (2006, August). CellTiter-Glo® Luminescent Cell Viability Assay Protocol. Retrieved from [Link]

• Ossiform. (2023, January 5). Using CellTiter-Glo 3D Cell Viability Assay and P3D Scaffolds. YouTube. Retrieved from [Link]

• Mezaki, M., et al. (2023). A new approach for evaluating the skin irritation potential of skin lotions using in vitro alternative test methods. Fundamental Toxicological Sciences, 10(3), 113-123. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. worldwide.promega.com [worldwide.promega.com]
• 3. WST-1 Assay: principles, protocol & best practices for cell viability | Abcam [abcam.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. Protocol Guide: XTT Assay for Cell Viability and Proliferation [sigmaaldrich.cn]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. CellTiter-Glo® 2.0 Assay Technical Manual [promega.de]
• 9. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.jp]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. atcc.org [atcc.org]
• 12. researchgate.net [researchgate.net]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. atcc.org [atcc.org]
• 15. OUH - Protocols [ous-research.no]
• 16. promega.co.jp [promega.co.jp]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Welcome to the technical support center for the synthesis of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this important synthetic transformation. The following information is based on established chemical principles and field-proven insights to help you achieve higher yields and purity.

Introduction to the Synthesis

The synthesis of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol is most commonly achieved through a reductive amination reaction.[1][2][3] This process involves the reaction of a carbonyl compound, in this case, 4-(methylsulfanyl)acetophenone, with an amine, 1-aminopropan-2-ol, to form an intermediate imine, which is then reduced to the final secondary amine product.[2][4][5] This one-pot reaction is widely used in medicinal chemistry due to its efficiency.[1][3]

Caption: Troubleshooting Low Yield

Q2: I am observing a significant amount of 1-(4-(methylsulfanyl)phenyl)ethanol as a byproduct. How can I prevent this?

The formation of the corresponding alcohol from the starting ketone is a common side reaction in reductive aminations, especially when using less selective reducing agents. [6] Explanation: This occurs because the reducing agent reduces the ketone carbonyl group directly, competing with the desired reduction of the imine intermediate.

Solutions:

• Change the Reducing Agent: As mentioned previously, sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice to minimize ketone reduction. [7]Its bulkiness and milder reactivity favor the reduction of the protonated imine over the less electrophilic ketone.

• Two-Step Procedure:

  • Step 1: Imine Formation: Combine 4-(methylsulfanyl)acetophenone and 1-aminopropan-2-ol in a suitable solvent (e.g., toluene) with a catalytic amount of a weak acid (e.g., p-toluenesulfonic acid). Heat the mixture with a Dean-Stark trap to remove water and drive the imine formation to completion. Monitor the reaction by TLC or GC-MS.

  • Step 2: Reduction: Once the imine formation is complete, cool the reaction mixture and then add the reducing agent (e.g., NaBH₄ in methanol). This sequential approach ensures that the reducing agent is introduced only after the ketone has been consumed.

Reducing Agent	Selectivity for Imine vs. Ketone	Typical Reaction Conditions
Sodium Borohydride (NaBH₄)	Moderate	Methanol, Ethanol; 0°C to RT
Sodium Cyanoborohydride (NaBH₃CN)	Good (pH dependent)	Methanol, pH 5-6
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Excellent	DCM, DCE; RT
Catalytic Hydrogenation (H₂, Pd/C)	Good	Methanol, Ethanol; H₂ pressure

Q3: My purification by column chromatography is difficult, and I'm losing a lot of product. Are there alternative purification methods?

The polarity of the final product, containing both a secondary amine and a hydroxyl group, can sometimes make chromatographic purification challenging due to tailing on silica gel.

Alternative Purification Strategies:

• Acid-Base Extraction: This is a highly effective method for purifying amines.

  • Protocol:

    • After the reaction is complete, quench any remaining reducing agent carefully (e.g., with water or dilute acid).

    • Dilute the reaction mixture with an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The amine product will be protonated and move into the aqueous layer, while non-basic impurities and byproducts will remain in the organic layer.

    • Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining impurities.

    • Basify the aqueous layer with a base (e.g., 1M NaOH or saturated NaHCO₃ solution) to a pH > 10. This will deprotonate the amine, making it soluble in organic solvents again.

    • Extract the aqueous layer multiple times with an organic solvent.

    • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the purified product.

• Crystallization: If the final product is a solid, crystallization can be an excellent purification method.

  • Protocol:

    • Dissolve the crude product in a minimum amount of a suitable hot solvent.

    • Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

    • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

    • Solvent Screening: You may need to screen several solvents or solvent mixtures (e.g., ethanol/water, ethyl acetate/hexanes) to find the optimal conditions for crystallization.

Detailed Experimental Protocol: Optimized One-Pot Reductive Amination

This protocol utilizes sodium triacetoxyborohydride for improved selectivity and yield.

Materials:

• 4-(Methylsulfanyl)acetophenone

• 1-Aminopropan-2-ol [8][9]* Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Acetic Acid (glacial)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 4-(methylsulfanyl)acetophenone (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under a nitrogen atmosphere, add 1-aminopropan-2-ol (1.2 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes. The reaction may be slightly exothermic.

• Continue stirring the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be further purified by column chromatography on silica gel or by one of the alternative methods described above if necessary.

References

• 1-Aminopropan-2-ol - Wikipedia. Available at: [Link]

• Three 1-aminopropan-2-ols with potential biological activities - ResearchGate. Available at: [Link]

• Optimization of the reaction conditions for the reductive amination of... - ResearchGate. Available at: [Link]

• Computational investigation of the control of the thermodynamics and microkinetics of the reductive amination reaction by solvent coordination and a co-catalyst - RSC Publishing. Available at: [Link]

• Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions | Organic Letters - ACS Publications. Available at: [Link]

• Synthetic strategies to 2′-hydroxy-4′-methylsulfonylacetophenone, a key compound for the preparation of flavonoid derivatives - ScienceDirect. Available at: [Link]

• 4′-(Methylthio)acetophenone, 97% 1778-09-2 India - Ottokemi. Available at: [Link]

• CN102603646B - Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole - Google Patents.

• Development of Asymmetric Reductive Amination of Unfunctionalized Ketone with Primary Amine | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Synthesis of Rofecoxib and Study of Lactone Ring Stability - Asian Journal of Chemistry. Available at: [Link]

• Reductive amination - Wikipedia. Available at: [Link]

• New Catalysts for Reductive Amination - Kanto Chemical Co., Inc. Available at: [Link]

• Reductive Amination - Chemistry Steps. Available at: [Link]

• (PDF) SYNTHESIS OF 1-({7-METHOXY-2-[4-(METHYLSULFANYL) PHENYL]-1- BENZOFURAN-5-YL}-N-[(N-ETHYLPYRROLIDIN-2-YL) METHYL]METHANAMINE BY REDUCTIVE AMINATION - ResearchGate. Available at: [Link]

• Borch Reductive Amination | Chem-Station Int. Ed. Available at: [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis - JOCPR. Available at: [Link]

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• 2. Reductive amination - Wikipedia [en.wikipedia.org]
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• 8. 1-Aminopropan-2-ol - Wikipedia [en.wikipedia.org]
• 9. CAS 78-96-6: (±)-1-Amino-2-propanol | CymitQuimica [cymitquimica.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Welcome to the Advanced Chromatography Support Center. As an Application Scientist, I have designed this guide to address the specific chromatographic liabilities of your target molecule: 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol .

This molecule presents a unique challenge for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) due to its specific functional groups. Rather than relying on generic troubleshooting steps, this guide dissects the exact chemical causality behind your peak distortions and provides self-validating protocols to ensure scientific integrity in your method development.

Mechanistic Causality of Peak Tailing

To fix peak tailing, we must first understand the molecular interactions at play. Peak tailing occurs when the peak asymmetry factor ( As​ ) exceeds 1.2, typically driven by multiple competing retention mechanisms[1]. Your target molecule has two primary structural liabilities that cause these secondary interactions:

• The Secondary Amine (pKa ~9.5): At typical neutral or slightly acidic mobile phase pH values, this amine is protonated and carries a positive charge. Traditional silica-based stationary phases contain residual silanol groups (Si-OH) that ionize into negatively charged silanoxanes (Si-O⁻) at mid-pH[1]. The electrostatic attraction between your protonated amine and the ionized silanols creates a strong ion-exchange interaction. Because ion-exchange desorption kinetics are slower than hydrophobic partitioning, the analyte molecules "stick" to the column like velcro, causing a long tail[2].

• The Methylsulfanyl Group (Thioether): Thioethers are soft Lewis bases. They have a high affinity for trace heavy metals (such as Iron or Nickel) present in older silica matrices or stainless steel HPLC hardware. This chelation effect acts as a tertiary retention mechanism, further exacerbating peak distortion[3].

Logical relationship mapping the structural liabilities of the analyte to peak tailing mechanisms.

Experimental Protocols & Workflows

To ensure trustworthiness, every troubleshooting step must be self-validating. Do not change the mobile phase until you have proven that the issue is chemical, not physical.

Step-by-step diagnostic workflow for isolating and resolving HPLC peak tailing.

Protocol 1: The Neutral Probe Diagnostic (System Validation)

Objective: Differentiate between extra-column dead volume (a physical plumbing issue) and secondary chemical interactions. Causality: Neutral compounds cannot undergo acid-base ion-exchange. If a neutral compound tails, the system has a physical defect (e.g., a void in the column bed or a poorly seated ferrule)[2]. Steps:

• Prepare a 1 mg/mL solution of a neutral hydrophobic probe (e.g., Toluene) in your current mobile phase.

• Inject 5 µL of the neutral probe using the exact method parameters utilized for your target analyte.

• Calculate the Asymmetry Factor ( As​ ) using the formula As​=B/A at 10% peak height[1].

• Validation Check: If As​>1.2 for Toluene, rebuild your system fittings and replace the column. If As​≤1.2 for Toluene, your system's fluidics are validated. Proceed to Protocol 2[2].

Protocol 2: Silanol Suppression via Mobile Phase Optimization

Objective: Eliminate the ion-exchange interactions between the secondary amine and residual silanols. Causality: By dropping the mobile phase pH to 2.5, you force the residual silanols on the silica surface to protonate (Si-OH), rendering them neutral. This shuts down the electrostatic attraction[3]. Steps:

• Prepare a 20 mM Potassium Phosphate aqueous buffer.

• Adjust the pH of the buffer to exactly 2.5 using concentrated Phosphoric Acid.

• Alternative (if low pH is restricted): Add 5 mM Triethylamine (TEA) to your current mobile phase. TEA acts as a sacrificial base, outcompeting your bulky target analyte for the active silanol sites[3].

• Run the method and recalculate As​ .

Protocol 3: Metal Passivation for Thioether Protection

Objective: Prevent Lewis acid-base chelation between the methylsulfanyl group and trace metals. Causality: Older "Type A" silica contains trace metal impurities that bind to thioethers. Modern "Type B" silica is synthesized from highly pure tetraethoxysilane, eliminating these active metal sites[4]. Steps:

• Verify you are using a high-purity Type B silica column with thorough end-capping[4].

• Replace all stainless steel capillary tubing from the autosampler injector to the column inlet with PEEK (Polyether ether ketone) tubing.

• If tailing persists, add 0.1 mM EDTA to the aqueous mobile phase to actively chelate any leached metals in the system hardware.

Quantitative Data Summary

The table below summarizes the expected quantitative impact of various interventions on the Asymmetry Factor ( As​ ) for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol.

Experimental Condition	Dominant Retention Mechanism	Expected Asymmetry Factor ( As​ )	Diagnosis / Scientific Outcome
pH 7.0, Type A Silica	Hydrophobic + Strong Ion-Exchange	> 2.0	Severe tailing due to ionized silanols and metal impurities[1].
pH 7.0 + 5 mM TEA	Hydrophobic (TEA masks silanols)	1.3 - 1.5	Moderate improvement; TEA successfully competes for active sites[3].
pH 2.5, Type B Silica	Purely Hydrophobic	1.0 - 1.2	Optimal peak shape; silanols neutralized and metals removed[3],[4].
Neutral Probe (Toluene)	Purely Hydrophobic	~ 1.0	Validates that system plumbing and extra-column volume are intact[2].

Frequently Asked Questions (FAQs)

Q: What is the exact difference between peak tailing and peak fronting? A: Peak tailing occurs when the trailing edge of the peak is elongated (the second half is wider than the first). This is almost always caused by secondary chemical interactions (like silanol binding)[4]. Peak fronting is the opposite—the leading edge is broader. Fronting is typically caused by physical issues, such as poor sample solubility, column bed collapse, or mass overload from injecting too high a concentration[4].

Q: Why does the peak tailing of my analyte worsen over time on a C18 column? A: This is a symptom of stationary phase hydrolysis. To protect basic amines, manufacturers "end-cap" columns by reacting residual silanols with small silanes (like trimethylchlorosilane)[1]. Over hundreds of injections, especially at acidic pH or higher temperatures, these end-capping groups hydrolyze and wash off, exposing fresh silanol groups that bind to your analyte.

Q: Can I just increase my injection volume to overpower the tailing and get a better signal? A: No. While injecting more mass might temporarily saturate the active silanol sites, it introduces a new problem: column mass overload. Overloading disrupts the ideal Gaussian distribution of the analyte in the stationary phase, leading to severe peak fronting and a loss of resolution between closely eluting impurities[4]. Always optimize the chemistry first.

References

• Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex Technical Tips. Available at:[Link]

• Axion Labs. "HPLC Peak Tailing." Axion Analytical Labs. Available at:[Link]

• Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions Technical Guides. Available at:[Link]

• Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex Knowledge Base. Available at:[Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: Chromatography Optimization for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Welcome to the Method Development Support Center. This guide is engineered for analytical scientists and drug development professionals optimizing the reversed-phase high-performance liquid chromatography (RP-HPLC) and LC-MS methods for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol .

As an Application Scientist, the first step in troubleshooting is molecular deconstruction. This specific compound presents a unique triad of chromatographic challenges:

• The Secondary Amine: Acts as a strong base. In unbuffered or mid-pH mobile phases, it remains protonated and interacts electrostatically with ionized silanols on the silica stationary phase, causing severe peak tailing.

• The Methylsulfanylphenyl Moiety: The thioether group provides significant hydrophobicity for C18 retention but is highly polarizable and susceptible to on-column oxidation.

• Amphiphilic Nature: The hydrophilic propan-2-ol tail combined with the hydrophobic aromatic ring requires careful tuning of the organic modifier to prevent phase collapse or excessive retention.

Below, you will find our causal troubleshooting FAQs, buffer selection data, self-validating experimental protocols, and mechanistic workflow diagrams to ensure robust, reproducible separations.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q: Why am I observing severe peak tailing (Asymmetry Factor > 1.5) for this compound? A: Peak tailing for basic amines is rarely a physical column packing issue; it is a chemical mechanism issue. It occurs when1[1]. While the methylsulfanylphenyl group interacts hydrophobically with the C18 phase (your primary, desired retention), the protonated secondary amine undergoes cation-exchange with 2[2]. Because this secondary ion-exchange interaction is kinetically slower than hydrophobic partitioning, it elongates the trailing edge of the peak.

Q: How do I select the optimal mobile phase pH to eliminate this tailing? A: You must choose a pH that neutralizes either the stationary phase or the analyte itself.

• Strategy 1 (Low pH < 3.0): By lowering the pH to 2.5, you push the mobile phase below the pKa of the surface silanols. This3[3], converting them to a neutral (Si-OH) state and eliminating the ion-exchange mechanism.

• Strategy 2 (High pH > 10.0): By raising the pH above the amine's pKa, the analyte becomes deprotonated and neutral. This4[4] and increases hydrophobic retention. Note: This requires high-pH stable columns (e.g., Type-B hybrid silica) because standard 5[5].

Q: My retention times are drifting from run to run. How do I stabilize them? A: Retention time drift for ionizable compounds is a symptom of inadequate buffer capacity. A buffer is only effective 6[6]. If your mobile phase pH is too close to the analyte's pKa, microscopic local pH changes will cause massive shifts in the ionization ratio, drastically altering retention. Furthermore, 7[7] to ensure accurate thermodynamic control.

Q: I am transferring this method to LC-MS. What buffers can I use without suppressing ionization? A: LC-MS requires volatile buffers. While 20 mM phosphate is excellent for UV detection at low pH because it can be8[8], it will precipitate and destroy an MS source. Substitute with5[5]. Avoid Trifluoroacetic Acid (TFA) if possible; while it acts as a strong ion-pairing agent to fix peak shape, it severely suppresses MS electrospray ionization.

Part 2: Data Presentation

Table 1: Mobile Phase Buffer Selection Matrix

Use this matrix to select the appropriate buffer based on your detection modality and target pH strategy.

Buffer System	Buffer pKa	Effective pH Range	MS Compatible?	UV Cutoff (nm)	Best Use Case for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol
Phosphate	2.15	1.15 – 3.15	No	< 200	UV methods requiring maximum silanol suppression[8].
Formic Acid	3.75	2.75 – 4.75	Yes	210	Standard LC-MS methods for basic amines[5].
Acetate	4.76	3.76 – 5.76	Yes	210	Mid-pH separations (Caution: Silanols will be highly active)[8].
Ammonium Bicarbonate	10.3	9.3 – 11.3	Yes	230	High-pH LC-MS to neutralize the secondary amine (Requires Type-B Silica).

Part 3: Self-Validating Experimental Protocols

Protocol A: Low-pH Method Optimization (UV Detection)

Objective: Suppress silanol ionization to prevent secondary interactions with the secondary amine.

• Aqueous Buffer Preparation: Weigh out 2.72 g of Potassium Phosphate Monobasic (KH₂PO₄) and dissolve in 1.0 L of HPLC-grade water to create a 20 mM solution.

• pH Adjustment: Using a calibrated pH meter, titrate the aqueous solution with concentrated Phosphoric Acid (H₃PO₄) until the pH reaches exactly 2.5. Critical: Do not adjust pH after adding organic modifiers[7].

• Mobile Phase Blending: Filter the aqueous buffer through a 0.22 µm membrane. Blend with HPLC-grade Acetonitrile (e.g., 70:30 Buffer:ACN) depending on desired retention.

• System Suitability & Self-Validation:

  • Inject a 10 µg/mL standard of the analyte.

  • Validation Check: Calculate the Peak Asymmetry Factor ( As​=B/A at 10% peak height).

  • Pass: As​≤1.2 .

  • Fail: If As​>1.2 , verify the column inlet frit is not blocked, or increase buffer concentration to 30 mM to overcome localized basicity[1].

Protocol B: High-pH Method Optimization (LC-MS Compatible)

Objective: Neutralize the basic amine to rely purely on the hydrophobic methylsulfanylphenyl and aliphatic regions for retention.

• Buffer Preparation: Dissolve 0.79 g of Ammonium Bicarbonate in 1.0 L of MS-grade water (10 mM). Adjust pH to 10.0 using dilute Ammonium Hydroxide.

• Column Selection: Install a high-purity, Type-B Ethylene-Bridged Hybrid (BEH) C18 column. Warning: Standard Type-A silica will dissolve at this pH[5].

• System Suitability & Oxidation Check (Self-Validation):

  • Inject the sample and monitor the Total Ion Chromatogram (TIC).

  • Validation Check: Extract the mass spectrum for the primary peak. Look for an unexpected M+16 peak (addition of oxygen). The thioether (methylsulfanyl) group is highly prone to oxidation into a sulfoxide.

  • Pass: Only the [M+H]+ parent ion is present.

  • Fail: If M+16 is >2% relative abundance, degas your mobile phases thoroughly with helium sparging or vacuum filtration, and ensure fresh buffer preparation.

Part 4: Mandatory Visualizations

Mechanistic pathway illustrating primary hydrophobic retention versus secondary silanol interactions.

Decision tree for selecting mobile phase conditions based on detection modality and pH strategy.

References

• Phenomenex. How to Reduce Peak Tailing in HPLC?[Link]

• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes.[Link]

• Element Lab Solutions. Peak Tailing in HPLC.[Link]

• Veeprho. Exploring the Role of pH in HPLC Separation.[Link]

• Chromatography & Mass Spectrometry (YouTube). A Guide For Selection of Buffer for HPLC.[Link]

• Agilent Technologies. Control pH During Method Development for Better Chromatography.[Link]

• ACE HPLC. A Guide to HPLC and LC-MS Buffer Selection.[Link]

• LCGC International. Back to Basics: The Role of pH in Retention and Selectivity.[Link]

• Agilent Technologies. Choosing HPLC Columns for Rapid Method Development.[Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. agilent.com [agilent.com]
• 5. hplc.eu [hplc.eu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. youtube.com [youtube.com]

resolving mass spectrometry ion suppression for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of analyzing 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol via LC-MS/MS.

This molecule features a secondary amine (highly basic) and a methylsulfanylphenyl moiety (highly lipophilic). While these traits ensure good ionization in positive electrospray ionization (ESI+), they also force the compound to elute in the high-organic region of reversed-phase chromatography—a zone notoriously saturated with endogenous matrix components that cause severe ion suppression[1][2].

Below is the definitive troubleshooting guide, complete with mechanistic explanations, self-validating protocols, and quantitative benchmarks to restore your assay's sensitivity.

I. Diagnostic Workflow

Before altering your sample preparation, you must isolate the root cause of the signal loss. The workflow below outlines the logical progression from problem identification to resolution.

Diagnostic workflow for isolating and resolving LC-MS/MS ion suppression.

II. Troubleshooting FAQs: Mechanisms & Causality

Q1: Why is 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol highly susceptible to ion suppression in ESI+? A1: The causality lies in droplet surface dynamics. In ESI+, your analyte must migrate to the surface of the charged droplet to transition into the gas phase[1]. Because the methylsulfanylphenyl group makes your molecule highly lipophilic, it co-elutes with endogenous glycerophospholipids. These phospholipids are highly abundant and surface-active; they outcompete your analyte for the droplet surface, preventing its evaporation[1][3]. Furthermore, highly basic matrix components can transfer electrons to your analyte in the gas phase, neutralizing the protonated secondary amine [M+H]+ back to its neutral state before detection[1].

Mechanisms of ESI+ ion suppression by endogenous matrix components.

Q2: How do I definitively distinguish between ion suppression and poor extraction recovery? A2: You must decouple the extraction chemistry from the ionization physics using a Post-Column Infusion (PCI) experiment[4][5]. If you inject a blank matrix extract while continuously infusing your pure analyte post-column, any dip in the steady-state baseline at your analyte's retention time definitively proves that matrix components are actively suppressing ionization[5]. If the baseline remains flat, your signal loss is due to poor physical recovery during sample prep.

Q3: I am currently using standard Protein Precipitation (PPT) with acetonitrile. Why is my assay failing? A3: While PPT effectively denatures proteins, it leaves nearly 100% of endogenous phospholipids in the sample[3][6]. These lipids not only cause immediate ion suppression but also accumulate on the stationary phase of your LC column. Over multiple injections, this causes elevated backpressures, retention time drifting, and severe mass spectrometer source fouling[3][6].

III. Self-Validating Experimental Protocols

To resolve these issues, implement the following self-validating methodologies.

Protocol 1: Post-Column Infusion (PCI) Matrix Profiling

Purpose: To map the exact retention windows where matrix suppression occurs[5][7].

• Hardware Setup: Install a zero-dead-volume T-piece between the analytical LC column and the mass spectrometer ESI source[5].

• Infusion: Connect a syringe pump to the third port of the T-piece. Infuse a 100 ng/mL neat solution of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol at 10 µL/min.

• Chromatography: Inject a blank plasma extract (prepared via your current method) onto the LC column and run your standard gradient.

• Validation Checkpoint (Self-Validation): Monitor the MRM transition of the analyte. Calculate the Matrix Factor (MF) using the formula: MF = (Response in Matrix / Response in Neat Solution) × 100[2][7].

  • Causality Rule: An MF < 85% at the analyte's retention time confirms active ion suppression, necessitating a change in sample preparation[2].

Protocol 2: Phospholipid Removal Solid Phase Extraction (PLR-SPE)

Purpose: To selectively strip phospholipids from the matrix while maintaining high recovery of the basic, lipophilic analyte[3][8]. Mechanism: PLR plates utilize a Lewis acid-base interaction. The sorbent (typically zirconia or titania) acts as a strong Lewis acid, selectively coordinating with the phosphate backbone (Lewis base) of the phospholipids[8][9].

• Sample Pre-treatment: Aliquot 100 µL of plasma. Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS) to compensate for any residual matrix effects[10]. Add 300 µL of 1% Formic Acid in Acetonitrile.

  • Causality: The acid ensures the secondary amine of the analyte is fully protonated, disrupting any analyte-protein binding, while the organic solvent precipitates proteins.

• Loading: Transfer the mixture to a 96-well PLR-SPE plate (e.g., HybridSPE or Ostro)[8][9].

• Elution: Apply a vacuum (10 inHg) for 2 minutes. The proteins are caught by the top frit, the phospholipids are chemically retained by the Lewis-acid sorbent, and the target analyte flows through into the collection plate[3][8].

• Validation Checkpoint (Self-Validation): Run the eluate through Protocol 1. The baseline dip should be eliminated, and the absolute MF should return to 95–105%.

IV. Quantitative Data Presentation

The table below summarizes the expected performance metrics when transitioning from crude preparation to targeted phospholipid removal for lipophilic amines.

Sample Preparation Method	Analyte Recovery (%)	Absolute Matrix Factor (%)	Phospholipid Carryover (%)	System Impact
Protein Precipitation (PPT)	88.5	42.1 (Severe Suppression)	> 95.0	Rapid column fouling; source contamination[3][6].
Liquid-Liquid Extraction (LLE)	76.2	71.4 (Moderate Suppression)	~ 40.0	High variability; emulsion risks.
PLR-SPE (Zirconia-based)	92.4	98.6 (Negligible)	< 1.0	Extended column life; stable baseline[3][6].

V. References

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab. nebiolab.com. Available at:

• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. nih.gov. Available at:

• Matrix Effects: Causes and Solutions in Analysis. phenomenex.com. Available at:

• HybridSPE®-Phospholipid Technology. bioanalysis-zone.com. Available at:

• Ion Suppression: A Major Concern in Mass Spectrometry. chromatographyonline.com. Available at:

• HybridSPE®-Phospholipid Technology. sigmaaldrich.com. Available at:

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. chromatographyonline.com. Available at:

• Improving sample preparation for LC-MS/MS analysis. news-medical.net. Available at:

• The ion suppression phenomenon in liquid chromatography–mass spectrometry and its consequences in the field of residue analysis. ugent.be. Available at:

• Full article: Matrix Effects and Application of Matrix Effect Factor. tandfonline.com. Available at:

Sources

• 1. nebiolab.com [nebiolab.com]
• 2. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 3. news-medical.net [news-medical.net]
• 4. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hdb.ugent.be [hdb.ugent.be]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. bioanalysis-zone.com [bioanalysis-zone.com]
• 9. HybridSPE®-Phospholipid Technology [sigmaaldrich.com]
• 10. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

validation of analytical methods for 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

An in-depth technical comparison and validation guide for the analytical methodologies used to quantify and assess the purity of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol .

As pharmaceutical development transitions toward Quality-by-Design (QbD) frameworks, validating analytical procedures must evolve from simple checklist exercises into comprehensive lifecycle management strategies. The recent implementation of the ICH Q2(R2) guidelines (effective June 14, 2024) mandates a risk-based, fit-for-purpose approach to analytical method validation (AMV)[1][2].

This guide objectively compares High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Flame Ionization Detection (GC-FID). It provides self-validating experimental protocols tailored to the unique physicochemical properties of this specific amino alcohol active pharmaceutical ingredient (API).

Molecular Profiling & Analytical Causality

To design a robust analytical strategy, we must first deconstruct the target molecule: 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol .

• Secondary Amine & Hydroxyl Group: These polar moieties make the molecule highly basic. In standard reversed-phase chromatography, unprotonated amines interact strongly with residual silanols on silica columns, leading to severe peak tailing. Causality: Method development must utilize end-capped stationary phases or acidic mobile phase modifiers (e.g., 0.1% Trifluoroacetic acid) to protonate the amine and mask silanol interactions.

• Methylsulfanyl (-SCH₃) Group: This thioether linkage is highly susceptible to oxidative degradation, readily forming sulfoxides and sulfones. Causality: The analytical method must be stability-indicating, capable of resolving the parent API from these specific oxidative degradants.

• Phenyl Ring: Provides a strong chromophore, making UV detection highly viable for routine assay and macroscopic purity assessment.

Method Selection Matrix: HPLC-UV vs. LC-MS/MS vs. GC-FID

Selecting the correct analytical platform depends entirely on the Analytical Target Profile (ATP)[1]. Below is an objective comparison of how each platform performs for this specific API.

Analytical Platform	Primary Application	Sensitivity (LOD / LOQ)	Causality & Performance Justification
HPLC-UV	API Assay & Major Impurities	~0.5 µg/mL / 1.5 µg/mL	Standard for Potency: The phenyl ring provides excellent UV absorbance at ~254 nm. HPLC-UV offers the highest precision (RSD < 1.0%) for bulk quantification, making it the regulatory standard for release testing.
LC-MS/MS	Trace Degradants & Genotoxic Impurities	~0.1 ng/mL / 0.5 ng/mL	Essential for Specificity: The methylsulfanyl group allows for excellent soft ionization (ESI+). LC-MS/MS isolates co-eluting peaks via mass selectivity, crucial for tracking trace oxidative degradants in complex matrices[3][4].
GC-FID	Residual Solvents Only	~5 ppm / 15 ppm	Limited API Utility: The API's high boiling point and polar groups (-OH, -NH-) cause thermal degradation and poor volatility. GC-FID is strictly relegated to validating the clearance of volatile synthesis solvents (e.g., methanol, propan-2-ol).

ICH Q2(R2) Lifecycle Validation Workflow

The validation process is no longer a static event but a continuous lifecycle. The following diagram illustrates the QbD-aligned validation workflow for this API, ensuring that every protocol acts as a self-validating system.

ICH Q2(R2) Lifecycle Validation Workflow for Amino Alcohol APIs.

Step-by-Step Experimental Methodologies

The following protocols are designed to meet the rigorous standards of the ICH Q2(R2) guidelines, which require demonstrating that the analytical procedure is fit for its intended purpose[5][6].

Protocol A: HPLC-UV Validation for API Assay (Potency)

Objective: Validate an isocratic reversed-phase HPLC-UV method for the bulk quantification of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol.

Self-Validating System Suitability Test (SST): Before initiating validation, inject a standard solution (100 µg/mL). The system is only valid if:

• Theoretical plates (N) > 5000.

• Tailing factor (Tf) ≤ 1.5 (verifying the acidic modifier is effectively masking silanols).

• Injection precision (RSD of 5 replicates) ≤ 1.0%.

Step 1: Specificity via Forced Degradation

• Action: Subject the API to 0.1N HCl, 0.1N NaOH, 3% H₂O₂, thermal (80°C), and photolytic stress for 24 hours.

• Causality: The 3% H₂O₂ condition will aggressively oxidize the methylsulfanyl group. You must demonstrate that the HPLC-UV method achieves baseline resolution ( Rs​≥1.5 ) between the parent API and the resulting sulfoxide/sulfone degradants[1].

Step 2: Linearity and Range

• Action: Prepare 5 concentration levels ranging from 50% to 150% of the target assay concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Acceptance: Plot peak area vs. concentration. The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept should be ≤2.0% of the target concentration response[1].

Step 3: Accuracy (Recovery)

• Action: Spike known quantities of the API reference standard into a placebo matrix at 80%, 100%, and 120% levels (prepared in triplicate, n=9 total).

• Acceptance: Mean recovery must fall between 98.0% and 102.0% with an RSD ≤2.0% .

Protocol B: LC-MS/MS Validation for Trace Oxidative Impurities

Objective: Validate a highly sensitive LC-MS/MS method to quantify trace sulfoxide degradants down to 0.05% of the API limit.

Step 1: MRM Optimization & Selectivity

• Action: Infuse the target impurity into the MS. Utilize Electrospray Ionization in positive mode (ESI+). Identify the precursor ion [M+H]+ and optimize collision energy to find the two most abundant product ions (one for quantification, one for qualification).

• Causality: Tandem MS (MRM mode) provides unequivocal peak assignment, ensuring that complex matrices or co-eluting API tails do not interfere with trace impurity quantification[3].

Step 2: Matrix Effect Assessment

• Action: Compare the MS response of the trace impurity spiked into the mobile phase versus the impurity spiked into a high-concentration API solution (matrix).

• Causality: High concentrations of the parent API entering the ion source simultaneously can cause ion suppression[4][7]. If the matrix factor deviates by >15%, chromatographic gradients must be adjusted to separate the impurity from the main API peak prior to ionization.

Step 3: Limit of Quantitation (LOQ)

• Action: Inject decreasing concentrations of the impurity.

• Acceptance: The LOQ is established at the lowest concentration where the Signal-to-Noise (S/N) ratio is ≥10:1 , and precision (RSD) is ≤10.0% [8].

Comparative Validation Data Summary

The following table synthesizes expected validation performance data based on the physicochemical properties of the target molecule and ICH Q2(R2) acceptance criteria.

Validation Parameter (ICH Q2)	Acceptance Criteria	HPLC-UV (Assay Method)	LC-MS/MS (Trace Impurity Method)
Specificity	No interference at retention time	Pass (Resolution from sulfoxide = 2.1)	Pass (No cross-talk in MRM channels)
Linearity ( R2 )	≥0.999 (Assay) / ≥0.990 (Impurity)	0.9998 (Range: 50-150 µg/mL)	0.9965 (Range: 0.5-50 ng/mL)
Accuracy (Recovery)	98.0% - 102.0% (Assay)	99.8% ± 0.4%	94.5% ± 3.2% (Acceptable for trace)
Precision (Repeatability)	RSD ≤2.0% (Assay)	0.6% (n=6)	4.1% (n=6 at LOQ level)
Robustness	Stable under deliberate variations	Pass ( Δ pH ± 0.2, Δ Temp ± 5°C)	Pass (Stable against minor flow changes)

Conclusion

For the robust lifecycle management of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol, a dual-platform approach is mandatory. HPLC-UV serves as the highly precise, rugged workhorse for bulk API assay and macroscopic purity, provided the mobile phase is strictly controlled to mitigate amine-induced peak tailing. Conversely, LC-MS/MS is non-negotiable for the specific, trace-level tracking of the molecule's oxidative degradants, leveraging the methylsulfanyl group's excellent ionization efficiency to bypass traditional chromatographic limitations. Both methods must be validated under the holistic, risk-based paradigms established by the recent ICH Q2(R2) guidelines to ensure absolute regulatory compliance and scientific integrity.

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A Comparative Benchmarking Guide to 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: A Novel Beta-Amino Alcohol

This guide provides a comprehensive framework for benchmarking the novel beta-amino alcohol, 1-({1-[4-(methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. Due to the absence of published data on this specific molecule, this document outlines a proposed series of head-to-head comparisons against well-established beta-amino alcohols. The experimental protocols detailed herein are designed to elucidate its potential pharmacological profile, including its interaction with adrenergic receptors and its prospective cytotoxic activity.

Introduction: The Significance of the Beta-Amino Alcohol Scaffold

The beta-amino alcohol motif is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities.[1] This structural framework is central to the function of drugs targeting the adrenergic system, as well as certain anticancer agents.[2][3] The subject of this guide, 1-({1-[4-(methylsulfanyl)phenyl]ethyl}amino)propan-2-ol, is a novel entity with structural features that suggest potential interactions with these biological targets. The presence of a methylsulfanyl group may enhance its lipophilicity, potentially improving bioavailability by facilitating passage across cell membranes.[4]

Given the nascent stage of research into this compound, a rigorous benchmarking study is essential to characterize its pharmacological properties. This guide proposes a multi-faceted approach, comparing it against a panel of established drugs that represent key functional classes within the beta-amino alcohol family.

Benchmark Compounds: A Rationale for Selection

To comprehensively profile 1-({1-[4-(methylsulfanyl)phenyl]ethyl}amino)propan-2-ol, a panel of well-characterized beta-amino alcohols has been selected. These compounds will serve as benchmarks for assessing its potential adrenergic and cytotoxic activities.

Benchmark Compound	Class	Primary Mechanism of Action	Rationale for Inclusion
Propranolol	Non-selective β-adrenergic antagonist	Blocks both β1 and β2 adrenergic receptors, leading to decreased heart rate and blood pressure.[2][5]	To assess non-selective beta-blocking potential.
Atenolol	Selective β1-adrenergic antagonist	Primarily blocks β1 receptors in the heart, reducing heart rate and contractility with less effect on bronchial smooth muscle.[6][7]	To determine selectivity for the β1 receptor subtype.
Isoproterenol	Non-selective β-adrenergic agonist	Stimulates both β1 and β2 adrenergic receptors, causing increased heart rate, contractility, and bronchodilation.[4][8]	To evaluate non-selective beta-agonist activity.
Salbutamol (Albuterol)	Selective β2-adrenergic agonist	Primarily stimulates β2 receptors in the lungs, leading to relaxation of bronchial smooth muscle and bronchodilation.[9][10]	To assess selective beta-2 agonist potential.
Paclitaxel	Anticancer Agent (Microtubule Stabilizer)	The beta-amino alcohol side chain is crucial for its ability to bind to tubulin, stabilizing microtubules and arresting the cell cycle.[3][11]	To investigate potential cytotoxic and anti-proliferative effects, given preliminary data on similar structures.[4]

Proposed Comparative Experimental Workflows

A series of in vitro assays are proposed to systematically evaluate the pharmacological profile of 1-({1-[4-(methylsulfanyl)phenyl]ethyl}amino)propan-2-ol against the selected benchmarks.

Adrenergic Receptor Binding Affinity

To determine the compound's affinity for β1 and β2 adrenergic receptors, a competitive radioligand binding assay is proposed.[4] This assay will quantify how effectively the test compound displaces a radiolabeled antagonist from the receptors.

Caption: Workflow for Adrenergic Receptor Binding Assay.

Functional Adrenergic Activity

To assess whether the compound acts as an agonist or antagonist at beta-adrenergic receptors, both cell-based and ex vivo tissue-based assays are proposed.

This assay measures the intracellular concentration of cyclic AMP (cAMP), a key second messenger in the beta-adrenergic signaling pathway.[12]

Caption: Workflow for cAMP Accumulation Assay.

These ex vivo preparations provide a more physiologically relevant system to study functional activity.

• Isolated Guinea Pig Atria (for β1 activity): The effect of the compound on the rate and force of contraction of spontaneously beating atria will be measured.[13]

• Isolated Guinea Pig Trachea (for β2 activity): The ability of the compound to relax pre-contracted tracheal smooth muscle will be assessed.[14]

In Vitro Cytotoxicity and Antiproliferative Activity

To explore the potential anticancer properties suggested by structurally similar molecules, an in vitro cytotoxicity assay is proposed.

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[9]

Caption: Workflow for MTT Cytotoxicity Assay.

In Vitro Metabolic Stability

An early assessment of the compound's metabolic stability is crucial for understanding its potential pharmacokinetic profile.

This assay measures the rate at which the compound is metabolized by enzymes present in liver microsomes, primarily cytochrome P450s.[7][15]

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A Comparative Guide to the Cytotoxicity of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol Across Diverse Cell Lines

Introduction: Profiling a Novel Therapeutic Candidate

In the landscape of drug discovery, the initial characterization of a novel compound's biological activity is a critical step.[1][2][3] This guide focuses on a hypothetical therapeutic candidate, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol, hereafter referred to as Compound X. As a novel entity, its potential as a therapeutic agent hinges on its ability to exert a desired effect—such as killing cancer cells—while minimizing damage to healthy tissues.[4][5][6][7] Therefore, a comprehensive in vitro cytotoxicity profile is paramount.[1][8][9]

This guide provides a framework for assessing the differential cytotoxicity of Compound X across a panel of cancerous and non-cancerous cell lines. We will delve into the scientific rationale behind experimental design, provide detailed, self-validating protocols for key cytotoxicity assays, and present a strategy for data interpretation. The objective is to determine the compound's potency and, crucially, its selectivity.[3][5][10]

Experimental Design: The Rationale of Cell Line Selection

A single cell line provides an incomplete picture of a compound's cytotoxic potential.[9] To build a comprehensive profile for Compound X, a carefully selected panel of cell lines is essential. The choice of cell lines should be driven by the intended therapeutic application and the need to assess off-target effects.[9][11][12]

Our recommended panel includes:

• MCF-7 (Human Breast Adenocarcinoma): An estrogen-receptor-positive cancer cell line, representing a potential therapeutic target.

• A549 (Human Lung Carcinoma): A common model for lung cancer, representing a different epithelial cancer type.

• HepG2 (Human Liver Carcinoma): Included to assess potential hepatotoxicity, a common concern in drug development.

• MRC-5 (Human Fetal Lung Fibroblast): A non-cancerous, "normal" cell line to serve as a control for determining the therapeutic index.[10] Comparing cytotoxicity in cancerous versus non-cancerous cells is fundamental to evaluating a drug's safety profile.[5][10][13]

This diverse panel allows for the assessment of both anti-cancer efficacy and general toxicity, providing a preliminary therapeutic window.[5]

Core Cytotoxicity Assessment: A Multi-Assay Approach

To ensure robust and reliable data, we will employ a multi-pronged approach, utilizing three distinct assays that measure different hallmarks of cell death.[9][14]

• MTT Assay: Measures mitochondrial metabolic activity, an indicator of cell viability.[3][15][16]

• LDH Release Assay: Quantifies the release of lactate dehydrogenase (LDH) from cells with damaged plasma membranes, a marker of necrosis or late apoptosis.[14][17][18][19]

• Annexin V/Propidium Iodide (PI) Staining: Differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.[20]

The following diagram outlines the comprehensive workflow for this comparative analysis.

Caption: Experimental workflow for comparative cytotoxicity analysis.

Detailed Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol measures the reduction of yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in viable cells.[16]

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• MTT Solvent (e.g., 0.1 N HCl in anhydrous isopropanol or DMSO)

• 96-well flat-bottom plates

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.[21]

• Compound Treatment: Prepare serial dilutions of Compound X in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include wells for vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for the desired time points (e.g., 24 and 48 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.[15][21]

• Solubilization: For adherent cells, carefully aspirate the medium and add 150 µL of MTT solvent to each well.[22] For suspension cells, add the solvent directly.[22] Wrap the plate in foil and shake on an orbital shaker for 15 minutes to dissolve the crystals.[16]

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.[21]

Protocol 2: LDH Cytotoxicity Assay

This assay quantifies LDH released into the culture medium from damaged cells.[17][18][23]

Materials:

• Commercially available LDH Cytotoxicity Assay Kit (e.g., from Dojindo, Cell Signaling Technology, or similar)

• 96-well flat-bottom plate

• Microplate reader (absorbance at ~490 nm)

Procedure:

• Cell Seeding & Treatment: Follow steps 1-3 from the MTT protocol.

• Controls: Prepare three sets of controls:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells lysed with the kit's Lysis Buffer 30 minutes before the end of incubation.

  • Background: Medium only.

• Supernatant Collection: Centrifuge the plate at 600 x g for 10 minutes. Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.[23]

• Reaction Setup: Add 50 µL of the LDH reaction mixture (as per kit instructions) to each well containing the supernatant.[23]

• Incubation & Measurement: Incubate for 30 minutes at room temperature, protected from light.[23] Add Stop Solution if required by the kit. Measure absorbance at 490 nm.

• Calculation: Calculate percentage cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)] * 100

Protocol 3: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay distinguishes cell populations based on membrane changes.[20] Annexin V binds to phosphatidylserine on the surface of early apoptotic cells, while PI enters and stains the DNA of late apoptotic or necrotic cells with compromised membranes.[20]

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• 6-well plates

• Flow cytometer

Procedure:

• Cell Seeding & Treatment: Seed cells in 6-well plates and treat with select concentrations of Compound X (e.g., near the IC50 value determined by MTT/LDH assays) for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each sample and analyze immediately by flow cytometry. Healthy cells will be negative for both stains, early apoptotic cells will be Annexin V positive/PI negative, and late apoptotic/necrotic cells will be positive for both.[20]

Data Analysis and Interpretation

Calculating the IC50 Value

The half-maximal inhibitory concentration (IC50) is the concentration of a drug that inhibits a biological process by 50%.[5][10] It is a standard measure of a compound's potency.

• Data Normalization: Convert raw absorbance data from the MTT assay to percentage viability relative to the vehicle control (100% viability).

• Dose-Response Curve: Plot the percentage viability against the logarithm of the compound concentration.[24][25]

• Non-linear Regression: Fit the data to a sigmoidal dose-response curve (variable slope) using software like GraphPad Prism or an equivalent.[26][27][28] The IC50 is the concentration that corresponds to 50% viability on this curve.[24][26]

Hypothetical Data Presentation

The following table summarizes hypothetical IC50 values for Compound X after a 48-hour treatment, illustrating how the data can be structured for clear comparison.

Cell Line	Type	Origin	IC50 (µM) of Compound X
MCF-7	Adenocarcinoma	Breast	8.5
A549	Carcinoma	Lung	12.2
HepG2	Carcinoma	Liver	25.7
MRC-5	Fibroblast	Lung (Normal)	48.1

Interpreting the Results

From the hypothetical data, Compound X demonstrates higher potency against the breast cancer cell line (MCF-7) and the lowest potency against the normal fibroblast cell line (MRC-5). This differential effect is crucial.[5]

Selectivity Index (SI): A key metric to quantify the therapeutic window is the Selectivity Index, calculated as: SI = IC50 in normal cells / IC50 in cancer cells

• SI (vs. MCF-7): 48.1 / 8.5 = 5.66

• SI (vs. A549): 48.1 / 12.2 = 3.94

An SI value greater than 1 indicates selective toxicity towards cancer cells. A higher SI is generally desirable, suggesting a better safety profile.[3][10]

Investigating the Mechanism of Cell Death

The Annexin V/PI assay results can elucidate the primary mechanism of cell death induced by Compound X. If the compound primarily induces apoptosis, a significant population of Annexin V positive/PI negative cells would be observed. This information can guide further mechanistic studies, such as investigating the involvement of the caspase signaling cascade.[29][30][31][32]

Caption: Hypothetical intrinsic apoptosis pathway induced by Compound X.

This diagram illustrates a plausible mechanism where Compound X induces mitochondrial stress, leading to the activation of the intrinsic apoptosis pathway. This cascade, involving initiator caspases (like Caspase-9) and executioner caspases (like Caspase-3), culminates in programmed cell death.[29][30][32]

Conclusion

This guide outlines a comprehensive and robust strategy for the initial cytotoxic evaluation of a novel compound. By employing a panel of diverse cell lines and a multi-assay approach, researchers can obtain critical data on potency, selectivity, and mechanism of action. The hypothetical results for Compound X suggest it is a promising candidate with selective cytotoxicity against cancer cells, warranting further investigation into its therapeutic potential. This structured, self-validating approach ensures the generation of reliable and interpretable data, which is fundamental to advancing promising compounds through the drug development pipeline.[2][8]

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Safety & Regulatory Compliance

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol proper disposal procedures

Proper disposal of complex organic intermediates like 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol requires a nuanced understanding of its structural components. As an application scientist, you must approach this molecule not just as generic organic waste, but as a multifunctional compound featuring a basic secondary amine, a secondary alcohol, and a highly odorous, oxidizable thioether (methylsulfanyl) group.

This guide provides the mechanistic causality behind its handling and the self-validating procedural workflows required to ensure laboratory safety, regulatory compliance, and environmental protection.

Part 1: Chemical Profiling & Hazard Causality

To design an effective disposal strategy, we must first deconstruct the molecule’s reactivity profile:

• The Secondary Amine (-NH-): This moiety confers basicity and acts as a nucleophile. Causality for Disposal: Mixing this compound with acidic waste streams can lead to exothermic neutralization reactions. If sealed in a waste carboy, the resulting heat can over-pressurize the container. It must be strictly segregated from strong acids and halogenated waste[1].

• The Thioether / Methylsulfanyl Group (-S-CH₃): Thioethers are notorious for their exceptionally low odor thresholds. Causality for Disposal: Trace residues left in glassware or disposed of in open bins will volatilize, potentially causing severe nuisance odors that mimic gas leaks and trigger lab evacuations. However, the sulfur atom is highly susceptible to oxidation. We can exploit this by using sodium hypochlorite to oxidize the thioether into a stable, odorless sulfone prior to disposal[2].

Stepwise oxidation of the thioether moiety to sulfoxide and sulfone to mitigate odor.

Part 2: Quantitative Data & Segregation Parameters

Proper waste segregation is mandated by the 3[4]. Summarized below are the critical parameters for categorizing and storing this specific compound.

Table 1: Waste Categorization & Storage Parameters

Parameter	Specification	Regulatory / Scientific Basis
Waste Classification	Non-Halogenated Organic Base	RCRA guidelines prohibit mixing with regular trash or sewer systems[5].
Primary Containment	High-Density Polyethylene (HDPE) or Glass	OSHA mandates chemical compatibility; prevents amine degradation of certain plastics[4].
Storage Limit (Volume)	Max 55 Gallons per SAA	EPA Subpart K Satellite Accumulation Area (SAA) limits[6].
Storage Limit (Time)	Up to 12 Months in SAA	EPA regulations require removal to a Central Accumulation Area (CAA) once limits are met[7].

Table 2: Chemical Incompatibility Matrix

Chemical Class	Interaction Risk	Required Segregation Strategy
Strong Acids (e.g., HCl, H₂SO₄)	Exothermic neutralization (Amine)	Store in separate secondary containment trays.
Strong Oxidizers (e.g., Peroxides)	Uncontrolled oxidation (Thioether)	Do not mix in bulk waste carboys.
Halogenated Solvents	Alkylation reactions	Utilize dedicated "Non-Halogenated" waste streams.

Part 3: Experimental Protocols for Disposal

The disposal route depends heavily on the volume and concentration of the waste generated.

Workflow for determining bulk vs. trace disposal routes for thioether-amine compounds.

Protocol A: Bulk Waste Management (>5% Concentration)

For pure compound, concentrated stock solutions, or large-scale reaction mother liquors.

• Container Preparation: Select a chemically compatible, leak-proof HDPE or borosilicate glass container. Ensure the container is completely dry to prevent amine-water interactions.

• Labeling: Affix an EPA-compliant hazardous waste label. Explicitly write: "Hazardous Waste: Non-Halogenated Organic Base (Contains Thioether/Amine)". Apply the accumulation start date only when the container is moved to a Central Accumulation Area (CAA) or if the 55-gallon SAA limit is reached[6].

• Transfer: Working inside a certified chemical fume hood, transfer the bulk liquid or solid into the waste container. Cap tightly immediately after transfer to prevent thioether volatilization.

• SAA Storage: Store the container in a designated Satellite Accumulation Area (SAA) that is within the line of sight of the generation point[6]. Ensure it is placed in a secondary containment tray segregated from acids.

• Final Disposition: Coordinate with your Environmental Health and Safety (EHS) department to transfer the waste to a licensed vendor for5[5].

Protocol B: Trace Waste & Odor Mitigation (<1% Concentration / Glassware Rinsate)

For contaminated glassware, NMR tubes, or trace benchtop spills where the primary concern is odor mitigation via 2[2].

• Reagent Preparation: In a fume hood, prepare a 5.25% sodium hypochlorite (NaOCl) solution (standard commercial bleach is sufficient). Mechanistic Note: NaOCl acts as a strong oxidizing agent, converting the volatile thioether into a non-volatile sulfoxide, and subsequently to a sulfone[2].

• Controlled Addition: Slowly add the trace thioether rinsate to the NaOCl solution. Maintain a volumetric ratio of at least 10:1 (NaOCl : Rinsate) to ensure a sufficient molar excess of the oxidant.

• Agitation & Validation: Stir the mixture gently at room temperature for 30–60 minutes. The reaction is self-validating: the disappearance of the characteristic sulfurous odor confirms the complete oxidation of the methylsulfanyl group.

• Neutralization & Disposal: Once the odor is neutralized, check the pH. If highly basic, carefully neutralize to pH 6-8 using dilute hydrochloric acid. The resulting aqueous mixture (now containing the inert sulfone and sodium chloride) can typically be disposed of in the aqueous waste stream, subject to local Publicly Owned Treatment Works (POTW) regulations.

References

• Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." EPA Subpart K and OSHA Container Requirements. Available at:[Link]

• Environmental Marketing Services. "Disposal of Chemicals in the Laboratory." RCRA Cradle-to-Grave Regulatory Program. Available at:[Link]

• Lab Manager. "Managing Hazardous Chemical Waste in the Lab." Satellite Accumulation Area (SAA) Guidelines. Available at:[Link]

• Medical Laboratory Observer. "Laboratory Waste Management: The New Regulations." Hazardous Waste Generator Improvements Rule. Available at: [Link]

• ACS Publications - Organic Process Research & Development. "Sodium Hypochlorite Pentahydrate Crystals (NaOCl·5H2O): A Convenient and Environmentally Benign Oxidant for Organic Synthesis." Selective oxidation of sulfides to sulfoxides and sulfones. Available at:[Link]

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Safe Handling and Disposal of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: A Technical Guide

This document provides essential safety protocols and operational guidance for researchers, scientists, and drug development professionals handling 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. As no comprehensive safety data sheet (SDS) is publicly available for this specific molecule, this guide is built upon a conservative, risk-based assessment derived from the known hazards of its constituent functional groups: a secondary amine, a secondary alcohol, and a methylsulfanylphenyl (thioether) moiety. Adherence to these protocols is critical for ensuring personnel safety and regulatory compliance.

Hazard Assessment: A Risk-Based Approach

The chemical structure of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol necessitates a cautious approach. Its potential hazards are inferred from well-documented risks associated with its chemical building blocks.

• Secondary Amine Moiety: Amines are organic derivatives of ammonia and are recognized for their basicity and potential to cause harm.[1][2] They can be corrosive, causing irritation or severe damage to skin and eyes upon contact.[3] Inhalation of amine vapors may lead to respiratory irritation, coughing, and in some cases, a temporary visual disturbance known as glaucopsia (blue-hazy vision).[4] Furthermore, secondary amines can react with nitrosating agents to form N-nitrosamines, a class of compounds with carcinogenic potential.[5]

• Secondary Alcohol Moiety: Alcohols are common laboratory solvents and reagents. They are generally flammable liquids and their vapors can form explosive mixtures with air.[6] Direct contact can cause irritation to the skin and eyes, while inhalation may lead to respiratory irritation and central nervous system effects such as drowsiness or dizziness.[7][8][9]

• Methylsulfanylphenyl (Thioether) Moiety: Compounds containing thioether and aromatic phenyl groups, such as 4-(Phenylthio)phenol, should be handled as potentially harmful if swallowed, inhaled, or absorbed through the skin.[10] Prolonged or repeated exposure may pose a risk of organ damage.

Based on this analysis, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol should be treated as a hazardous substance with the potential to cause skin and eye irritation or corrosion, respiratory tract irritation, and possible systemic toxicity upon absorption.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to mitigate the risks of exposure. All PPE must meet standards set by bodies such as the Occupational Safety and Health Administration (OSHA) and the American National Standards Institute (ANSI).[11][12][13]

Primary Engineering Control: Chemical Fume Hood

All handling of this compound, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood.[2] This is the primary and most effective control for preventing inhalation of potentially harmful vapors.

Mandatory PPE Ensemble

PPE Category	Item	Specification and Rationale
Eye & Face Protection	Chemical Splash Goggles & Face Shield	Must meet ANSI Z87.1 standard.[14] Goggles are mandatory at all times to protect from splashes. A face shield worn over goggles is required when there is a significant risk of splashing or energetic reaction.[10]
Hand Protection	Double Gloving: Nitrile (Inner) + Neoprene/Butyl (Outer)	Inner Glove: Standard nitrile gloves (min. 4 mil) for incidental splash protection. Outer Glove: Neoprene or Butyl rubber gloves are required for direct handling or extended operations. Nitrile alone offers poor resistance to many amines and some alcohols.[15][16] Neoprene and Butyl provide superior protection against these chemical classes. Gloves must be changed immediately upon contamination.[17]
Body Protection	Flame-Resistant (FR) Lab Coat & Chemical Apron	A fully buttoned, flame-resistant lab coat is the minimum requirement. For handling larger volumes (>50 mL) or when there is a heightened splash risk, a chemically resistant apron should be worn over the lab coat.
Respiratory Protection	NIOSH-Approved Respirator	Required only if work cannot be performed in a fume hood. A full respiratory protection program, including medical evaluation and fit-testing, is mandatory under OSHA 29 CFR 1910.134.[11] An air-purifying respirator with organic vapor (OV) cartridges would be appropriate.[14]

Operational Plan: Step-by-Step Guidance

A systematic approach to handling minimizes risk and ensures procedural consistency.

Preparation

• Area Verification: Ensure the work area within the chemical fume hood is clean and uncluttered.

• Safety Equipment Check: Confirm that a certified safety shower and eyewash station are accessible and unobstructed.[3][18]

• Spill Kit: Have a chemical spill kit readily available, containing absorbent material suitable for amines and alcohols.

• Don PPE: Put on the complete PPE ensemble as detailed in Section 2 before handling the primary container.

Handling

• Container Inspection: Before opening, inspect the container for any signs of damage or leakage.

• Dispensing: Carefully open the container within the fume hood. Use spark-proof tools if transferring a solid. If preparing a solution, add the compound slowly to the solvent to prevent splashing.

• Closure: Keep the container tightly sealed when not in use.[19]

• Avoidance: Meticulously avoid contact with skin, eyes, and clothing. Prevent the generation of dust or aerosols.

Post-Handling

• Decontamination: Wipe down the work surface and any equipment used with an appropriate solvent (e.g., 70% ethanol), ensuring the cleaning materials are disposed of as hazardous waste.

• Hand Washing: After removing gloves, wash hands thoroughly with soap and water.[19]

Emergency Procedures

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[20]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[18]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[20]

Disposal Plan: Cradle-to-Grave Responsibility

All waste generated must be managed in accordance with the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines and local institutional policies.[21][22] Generators of hazardous waste are responsible for it from its creation to its ultimate disposal.[21]

Chemical Waste

• Pure Compound & Solutions: Unused compound and any solutions containing it must be collected in a designated, properly labeled hazardous waste container. The container must be kept closed except when adding waste.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name.

• Incompatibilities: Do not mix this waste with incompatible materials, such as strong acids or oxidizing agents.[23]

Contaminated Materials

• Grossly Contaminated PPE: Items such as gloves, disposable lab coats, or absorbent pads that are heavily contaminated must be disposed of as solid hazardous waste.[24]

• Sharps: Any contaminated needles, syringes, or razor blades must be placed in a designated sharps container for hazardous waste disposal.

• Empty Containers: "Empty" containers that held the compound must be managed as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate from this cleaning must be collected as hazardous waste.

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